Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

• CAS: 71550-80-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Conformational Analysis of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Abstract

Conformational analysis is a cornerstone of modern drug design and chemical biology, dictating the three-dimensional geometry of a molecule and, consequently, its interaction with biological targets. This guide provides a comprehensive, in-depth analysis of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate, a molecule presenting a fascinating interplay of steric and electronic effects. We will dissect the foundational principles of cyclohexane stereochemistry, and then apply a multi-pronged approach combining predictive theory with detailed, field-proven experimental and computational protocols. This document serves as a technical blueprint for researchers, scientists, and drug development professionals to rigorously determine the conformational preferences of complex cyclic systems.

Introduction: The Primacy of Shape in Molecular Function

The biological activity of a small molecule is inextricably linked to its three-dimensional structure. The specific arrangement of functional groups in space—its conformation—governs how a molecule fits into a protein's binding pocket, its solubility, and its metabolic stability. For cyclic molecules like cyclohexane derivatives, which form the scaffold of countless pharmaceuticals, understanding the subtle energy differences between various chair and boat conformations is critical.

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is an ideal case study. It features two key functional groups on a cyclohexane ring in a trans configuration. The conformational equilibrium is not merely a matter of steric bulk; it is a nuanced balance between destabilizing 1,3-diaxial interactions and a potentially stabilizing intramolecular hydrogen bond. This guide will explore this balance in detail.

Foundational Principles: The Stereochemistry of Cyclohexane

To analyze our target molecule, we must first master the fundamentals of cyclohexane conformations. The six-membered ring is not planar; it predominantly adopts a puckered "chair" conformation to minimize angle and torsional strain.[1] In this chair form, the twelve substituents on the ring are divided into two distinct sets:

• Axial (a): Six bonds are parallel to the principal C3 axis of the ring, pointing "up" or "down".

• Equatorial (e): Six bonds point out from the "equator" of the ring.

A crucial dynamic process is ring inversion (or chair flip), where one chair conformation rapidly interconverts with another. During this flip, all axial positions become equatorial, and all equatorial positions become axial.[2]

For a monosubstituted cyclohexane, the two chair conformations are not equal in energy. The conformer with the substituent in the more spacious equatorial position is generally more stable.[3] The energy cost of forcing a substituent into the axial position is due to unfavorable 1,3-diaxial interactions , a form of steric strain between the axial substituent and the axial hydrogens on carbons 3 and 5 relative to it. This energy difference is quantified by the A-value , which is the negative of the Gibbs free energy change (-ΔG°) for the equilibrium between the axial and equatorial conformers.[2]

Substituent	A-value (kcal/mol)
-CH3 (Methyl)	1.70
-COOCH3 (Methyl Carboxylate)	1.27
-CH2OH (Hydroxymethyl)	~1.75 (estimated)
-OH (Hydroxyl)	0.87

Table 1: Selected A-values representing the energetic preference for the equatorial position. Higher values indicate a stronger preference.[4][5][6]

Conformational Equilibria of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

The trans-1,2 substitution pattern dictates that the two substituents must be on opposite faces of the ring. In a chair conformation, this can be achieved in two ways: both substituents are equatorial (e,e) or both are axial (a,a).[7][8] These two conformers are in equilibrium through a ring flip.

Caption: Integrated workflow for conformational analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining solution-state conformation. We will use two key ¹H NMR techniques. [9][10] A. Vicinal Coupling Constants (³J_HH) and the Karplus Equation

The magnitude of the spin-spin coupling constant (³J) between two protons on adjacent carbons (vicinal protons, H-C-C-H) is dependent on the dihedral angle (φ) between them. This relationship is described by the Karplus equation. [11][12]

• Large coupling (³J ≈ 8-13 Hz): Indicates an anti-periplanar relationship (φ ≈ 180°), which occurs between two axial protons (axial-axial coupling) or two equatorial protons (less common).

• Small coupling (³J ≈ 1-5 Hz): Indicates a gauche relationship (φ ≈ 60°), which occurs between an axial and an equatorial proton (axial-equatorial coupling).

Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum on a 400 MHz or higher spectrometer. Ensure adequate signal-to-noise.

• Analysis:

  • Identify the signals for the protons on C1 and C2 (the carbons bearing the substituents). These will be multiplets.

  • Carefully measure the coupling constants for these protons.

  • Prediction for (e,e) Conformer: The proton at C1 (H1) is axial, and the proton at C2 (H2) is axial. We expect to see a large axial-axial coupling constant (³J_H1a-H2a ≈ 10-13 Hz).

  • Prediction for (a,a) Conformer: The proton at C1 (H1) is equatorial, and the proton at C2 (H2) is equatorial. We expect to see a small equatorial-equatorial coupling constant (³J_H1e-H2e ≈ 2-5 Hz).

  • If the molecule exists as a rapidly equilibrating mixture, the observed coupling constant will be a population-weighted average.

B. Nuclear Overhauser Effect (NOE) Spectroscopy

NOESY (Nuclear Overhauser Effect Spectroscopy) is a 2D NMR experiment that detects protons that are close in space (< 5 Å), regardless of whether they are connected by bonds. This is invaluable for confirming spatial relationships. [10][13] Protocol: 2D NOESY Analysis

• Data Acquisition: Using the same sample, acquire a 2D NOESY spectrum. A mixing time of 500-800 ms is typically appropriate for small molecules.

• Analysis:

  • Look for cross-peaks that correlate protons.

  • Key Correlations for (e,e) Conformer: Expect to see NOE cross-peaks between the axial H1 and H2 protons and the other axial protons at C3, C4, C5, and C6.

  • Key Correlations for (a,a) Conformer: Expect to see NOE cross-peaks between the now-equatorial H1 and H2 protons and their nearest neighbors. Crucially, the axial substituents should show NOEs to the axial protons at C3/C5 (for the C1 substituent) and C4/C6 (for the C2 substituent).

Infrared (IR) Spectroscopy: Probing Hydrogen Bonds

IR spectroscopy is highly sensitive to hydrogen bonding. [14]The stretching frequency of an O-H bond is a direct indicator of its environment.

• Free O-H: A non-hydrogen-bonded hydroxyl group gives a sharp, relatively weak absorption band around 3600-3650 cm⁻¹. [15]* Hydrogen-Bonded O-H: A hydroxyl group involved in a hydrogen bond gives a broad, more intense absorption band at a lower frequency, typically 3200-3550 cm⁻¹. [15][16] We can distinguish between intermolecular (between molecules) and intramolecular (within a molecule) hydrogen bonding with a dilution study.

Protocol: IR Dilution Study

• Sample Preparation: Prepare a series of solutions of the compound in a non-polar solvent (e.g., CCl₄ or CH₂Cl₂) at different concentrations, from concentrated (~1.0 M) down to very dilute (~0.005 M).

• Data Acquisition: Acquire an IR spectrum for each solution using a fixed path-length cell.

• Analysis:

  • Observe the O-H stretching region (3200-3700 cm⁻¹).

  • If only Intermolecular H-bonding is present: The broad band will decrease in intensity upon dilution, while the sharp "free" O-H band will grow.

  • If Intramolecular H-bonding is dominant: The position and relative intensity of the broad, hydrogen-bonded O-H peak will remain largely unchanged upon dilution, as the interaction is independent of concentration. [15]The presence of a persistent, broad O-H band at high dilution is strong evidence for the diaxial conformer being significantly populated.

Computational Chemistry: An In Silico Approach

Computational methods allow us to calculate the geometries and relative energies of the different conformers, providing a theoretical framework to interpret the experimental data. [17][18] Protocol: DFT Energy Calculations

• Structure Building: Build the diequatorial (e,e) and diaxial (a,a) conformers of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization on both conformers using Density Functional Theory (DFT). A common and reliable method is the B3LYP functional with a 6-311++G(2d,p) basis set. [19]This level of theory is adept at describing hydrogen bonding. [20][21]3. Energy Calculation: Calculate the single-point electronic energies and the Gibbs free energies (including zero-point vibrational energy and thermal corrections) for both optimized structures.

• Analysis:

  • Compare the relative Gibbs free energies (ΔG) of the two conformers. The conformer with the lower energy is predicted to be the more stable and thus more populated at equilibrium.

  • The energy difference can be used to calculate the theoretical equilibrium constant (K_eq) and predict the conformer populations.

  • Examine the optimized geometry of the diaxial conformer to confirm the presence of a hydrogen bond (e.g., measure the H---O distance, which should be < 2.5 Å, and the O-H---O angle). [22]

Synthesis of Results and Predicted Outcome

The final step is to integrate all sources of data to build a conclusive picture.

Data Source	Diequatorial (e,e) Prediction	Diaxial (a,a) + IHB Prediction
A-Values	Highly Favored	Highly Disfavored
¹H NMR (³J_HH)	Large J_H1a-H2a (~10-13 Hz)	Small J_H1e-H2e (~2-5 Hz)
IR Spectroscopy	Free O-H peak grows on dilution	H-bonded O-H peak persists on dilution
DFT Calculation	Higher Energy	Lower Energy

Predicted Outcome:

Based on studies of similar systems, it is highly probable that the stabilizing effect of the intramolecular hydrogen bond in the diaxial conformer will be substantial. While the diequatorial conformer is sterically favored, the IHB in the diaxial form can provide several kcal/mol of stabilization. [23] Therefore, we predict that the diaxial (a,a) conformer of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate will be the predominantly populated species in non-polar solvents. This would be confirmed experimentally by the observation of a small H1-H2 coupling constant in the ¹H NMR spectrum and a persistent hydrogen-bonded O-H band in the IR dilution study. The DFT calculations are expected to corroborate this by finding the diaxial conformer to be lower in Gibbs free energy.

This in-depth analysis demonstrates that a nuanced understanding, backed by a robust, multi-technique workflow, is essential for accurately predicting molecular conformation—a critical skill in the field of drug discovery and chemical science.

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Chemical properties and reactivity of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

An In-depth Technical Guide to the Chemical Properties and Reactivity of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Executive Summary

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is a bifunctional organic molecule featuring a cyclohexane scaffold, a primary alcohol, and a methyl ester. Its stereochemistry and the proximity of its two reactive centers dictate a unique and versatile reactivity profile. This guide provides a comprehensive analysis of its structural characteristics, chemical behavior, and synthetic utility. We will explore the selective transformation of both the hydroxymethyl and methyl ester groups, delve into intramolecular reactions such as lactonization, and discuss its application as a valuable building block for researchers in organic synthesis and drug development. The insights provided herein are designed to equip scientists with the foundational knowledge required to effectively utilize this compound in complex synthetic pathways.

Molecular Overview and Structural Properties

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is a carbocyclic compound whose synthetic potential is derived from its distinct functional groups held in a specific spatial arrangement. The cyclohexane ring provides a rigid, three-dimensional structure, while the hydroxyl and ester moieties offer orthogonal points for chemical modification.

The trans stereochemistry is a critical feature. In its lowest energy state, the cyclohexane ring adopts a chair conformation. To minimize steric hindrance, specifically 1,3-diaxial interactions, the two bulky substituents—the hydroxymethyl group and the methyl carboxylate group—will preferentially occupy equatorial positions on the ring. This conformational preference is a key determinant of the molecule's reactivity, influencing the accessibility of the functional groups to incoming reagents.

Table 1: Core Compound Identifiers

Property	Value	Reference
Chemical Name	Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate
CAS Number	71550-80-6
Molecular Formula	C₉H₁₆O₃
Molecular Weight	172.22 g/mol
Stereochemistry	Racemic mixture of (1R,2R) and (1S,2S) enantiomers
Physical Form	Oil
Storage	Dry, sealed place; controlled room temperature

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Reactions of the Methyl Ester Group

The methyl ester is an electrophilic center, susceptible to nucleophilic attack.

The ester can be hydrolyzed to the corresponding carboxylic acid under either acidic or basic conditions. Base-catalyzed hydrolysis (saponification), typically using NaOH or KOH in a water/alcohol mixture, is common and generally irreversible as the resulting carboxylate salt is unreactive towards the alcohol byproduct. Subsequent acidification protonates the carboxylate to yield the free carboxylic acid.

Strong reducing agents are required to reduce the ester. Lithium aluminum hydride (LiAlH₄) is highly effective, reducing the methyl ester to a primary alcohol. This reaction, when applied to the starting material, would result in the formation of trans-1,2-bis(hydroxymethyl)cyclohexane.

In the presence of another alcohol and an acid or base catalyst, the methyl group of the ester can be exchanged for a different alkyl group. This equilibrium-driven process is often pushed to completion by using the new alcohol as the solvent, thereby driving the reaction forward according to Le Châtelier's principle.

Intramolecular Reactivity: Lactonization

A key transformation enabled by the adjacent functional groups is intramolecular cyclization to form a lactone (a cyclic ester). This two-step process involves:

• Hydrolysis: The methyl ester is first hydrolyzed to a carboxylic acid, yielding trans-2-hydroxymethylcyclohexanecarboxylic acid.

• Cyclization: Under acidic conditions (e.g., using a catalytic amount of H₂SO₄ or a Lewis acid), the hydroxyl group can act as an intramolecular nucleophile, attacking the carboxylic acid's carbonyl carbon. Elimination of water results in the formation of a fused bicyclic lactone.

The trans relationship between the reacting groups forces the cyclohexane ring to adopt a conformation that allows for the necessary bond formation, leading to a strained but accessible bicyclic system. This transformation is a powerful method for creating complex molecular architectures from a relatively simple starting material.

Caption: Conceptual pathway for the formation of a bicyclic lactone.

Experimental Protocols

The following protocols are representative examples of key transformations. Researchers should always conduct reactions under an inert atmosphere (e.g., nitrogen or argon) when using air- or moisture-sensitive reagents.

Protocol 1: Protection of the Hydroxyl Group as a TBDMS Ether

• Rationale: This protocol protects the reactive alcohol, allowing for subsequent chemistry to be performed on the less reactive methyl ester. TBDMS is chosen for its stability to a wide range of non-acidic conditions and its clean removal.

• Procedure:

  • Dissolve Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add imidazole (2.5 eq) to the solution and stir until dissolved.

  • Add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure TBDMS-protected ether.

Protocol 2: Saponification and Lactonization

• Rationale: This two-step, one-pot procedure demonstrates the conversion of the starting material into its corresponding bicyclic lactone, highlighting the molecule's intramolecular reactivity.

• Procedure:

  • Dissolve the starting ester (1.0 eq) in a 2:1 mixture of methanol and water.

  • Add sodium hydroxide (2.0 eq) and heat the mixture to reflux for 2 hours, or until TLC indicates complete consumption of the starting material.

  • Cool the mixture to room temperature and remove the methanol under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2 with 1M HCl at 0 °C.

  • Extract the resulting hydroxy acid into ethyl acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate to afford the crude intermediate.

  • Dissolve the crude hydroxy acid in toluene, add a catalytic amount of p-toluenesulfonic acid (0.05 eq), and heat to reflux with a Dean-Stark trap to remove water.

  • Monitor the reaction by TLC until the hydroxy acid is consumed.

  • Cool the reaction, wash with saturated aqueous NaHCO₃, then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify by flash chromatography to yield the bicyclic lactone.

Applications in Research and Drug Development

The unique structure of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate makes it a valuable chiral building block in synthetic and medicinal chemistry.

• Synthetic Intermediate: As demonstrated, the orthogonal reactivity of its functional groups allows it to serve as a linchpin in the synthesis of more complex molecules, including natural products and their analogues.

• Scaffold for Drug Discovery: The cyclohexane ring is a common motif in pharmaceuticals due to its metabolic stability and ability to project substituents into three-dimensional space to interact with biological targets like enzymes and receptors.

• Pharmacophore Modification: The ester and alcohol groups are ideal handles for introducing other functionalities or for linking the scaffold to other molecular fragments. The introduction of a methyl group can itself be a critical strategy in lead optimization, often referred to as the "magic methyl" effect, which can enhance binding affinity or improve pharmacokinetic properties. The cyclopentane analogue of this compound has shown biological activity, suggesting that this cyclohexane derivative is a promising candidate for similar exploration.

Conclusion

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is more than a simple bifunctional molecule; it is a versatile platform for complex chemical synthesis. A thorough understanding of its conformational preferences and the distinct reactivity of its alcohol and ester groups is paramount for its effective use. By leveraging selective protection strategies, controlled oxidations or reductions, and powerful intramolecular transformations, researchers can harness this compound to build sophisticated molecular architectures for applications ranging from materials science to the development of novel therapeutics.

References

• Intramolecular Interaction of Adjacent Hydroxymethyl, Formyl, and Carboxyl Groups: Proximity Effect in the Swern Oxidation of cis,cis-1,3,5-Tris(hydroxymethyl)-1,3,5-trimethylcyclohexane. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• METHYL TRANS-2-HYDROXYMETHYLCYCLOHEXANE-1-CARBOXYLATE - gsrs. Available at: [Link]

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• Conformation and reactivity. Part 9. Kinetics of the acid- or base-catalysed methanolysis of the methyl esters of trans-decalin-

The Strategic Utility of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate as a Chiral Synthon: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Quest for Chirality in Synthesis

In the landscape of modern organic synthesis, particularly within the pharmaceutical and agrochemical industries, the control of stereochemistry is not merely a benchmark of elegance but a fundamental necessity. The biological activity of a molecule is inextricably linked to its three-dimensional architecture. It is within this context that the "chiral pool"—naturally occurring, enantiomerically pure compounds—provides a powerful and cost-effective starting point for the construction of complex chiral molecules. This guide delves into the strategic application of one such building block: methyl trans-2-hydroxymethylcyclohexane-1-carboxylate. This seemingly simple bifunctional molecule, with its defined stereochemistry on a robust cyclohexane framework, offers a versatile platform for the synthesis of a variety of bioactive compounds. This document aims to serve as a comprehensive technical resource for researchers, providing not only established protocols but also a deeper understanding of the causality behind the synthetic strategies employing this valuable chiral synthon.

Physicochemical Properties and Stereochemical Integrity

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is a chiral molecule possessing two stereocenters, leading to two enantiomeric forms: (1R,2R) and (1S,2S). The trans configuration of the substituents on the cyclohexane ring is crucial for its utility as a chiral building block, providing a rigid and predictable spatial arrangement of the functional groups.

Property	Value	Source
Molecular Formula	C₉H₁₆O₃	[1]
Molecular Weight	172.22 g/mol	[1]
CAS Number	71550-80-6 (racemic)	[2]
Appearance	Colorless oil (typical)
Stereochemistry	(1R,2R) or (1S,2S)	[1]

The stability of the cyclohexane ring in a chair conformation, with the bulky substituents preferentially in equatorial positions, minimizes steric strain and allows for highly predictable reaction trajectories. This inherent conformational rigidity is a key advantage in asymmetric synthesis, as it translates the stereochemical information of the synthon to the final product with high fidelity.

Enantioselective Synthesis: Accessing the Chiral Building Block

The practical utility of a chiral synthon is largely dependent on the accessibility of its enantiomerically pure forms. For methyl trans-2-hydroxymethylcyclohexane-1-carboxylate, a highly effective and well-documented chemoenzymatic approach provides access to the corresponding carboxylic acid with excellent enantiopurity. This method, detailed in Organic Syntheses, serves as a self-validating system for producing the chiral precursor.[3]

Chemoenzymatic Synthesis of (1R,2R)-trans-2-Hydroxymethylcyclohexanecarboxylic Acid[3]

This robust procedure involves two key stages: the enzymatic oxidation of a meso-diol to a chiral lactone, followed by hydrolysis and epimerization to the desired trans-acid.

Workflow for the Synthesis of the Carboxylic Acid Precursor

Caption: Chemoenzymatic synthesis of the title chiral synthon.

Experimental Protocol: Synthesis of (1R,2R)-trans-2-Hydroxymethylcyclohexanecarboxylic Acid [3]

• Step 1: Enzymatic Oxidation. In a buffered aqueous solution (glycine, pH 9.0), cis-1,2-bis(hydroxymethyl)cyclohexane is treated with horse liver alcohol dehydrogenase (HLADH). β-Nicotinamide adenine dinucleotide (NAD⁺) and flavin mononucleotide (FMN) are used as the cofactor and for cofactor recycling, respectively. The reaction proceeds at room temperature for approximately 4 days, with periodic pH adjustments to maintain alkalinity.

• Step 2: Isolation of the Lactone. After the reaction is complete, the mixture is basified (pH ~13.3) and extracted with chloroform to remove non-acidic impurities. The aqueous layer is then acidified to pH 3 with concentrated HCl and continuously extracted with chloroform. The crude lactone, (+)-(1R,6S)-8-oxabicyclo[4.3.0]nonan-7-one, is isolated after drying and solvent removal, typically in 72-77% yield and with an enantiomeric excess (ee) of >97%.

• Step 3: Hydrolysis and Epimerization. The enantiomerically enriched lactone is then hydrolyzed with a base (e.g., NaOH). Subsequent acidification with a strong acid (e.g., HCl) not only neutralizes the carboxylate but also promotes epimerization at the carbon adjacent to the carboxyl group to yield the thermodynamically more stable trans isomer, (1R,2R)-trans-2-hydroxymethylcyclohexanecarboxylic acid.

Causality Behind Experimental Choices: The use of HLADH is a prime example of leveraging enzymatic specificity for asymmetric synthesis. The enzyme selectively oxidizes one of the two enantiotopic hydroxymethyl groups of the meso-diol, leading to a chiral hemiacetal that cyclizes to the lactone. The choice of a buffered, aqueous system at a specific pH is critical for maintaining the enzyme's activity and stability. The subsequent epimerization under acidic conditions is driven by the thermodynamic preference for the trans configuration, where both large substituents can occupy equatorial positions in the chair conformation of the cyclohexane ring, thus minimizing steric interactions.

Esterification to the Methyl Ester

The final step to obtain the title synthon is a standard esterification of the carboxylic acid.

Experimental Protocol: Methyl Esterification

• Fischer Esterification: The (1R,2R)-trans-2-hydroxymethylcyclohexanecarboxylic acid is dissolved in an excess of methanol, and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) is added. The mixture is heated at reflux until the reaction is complete (monitored by TLC or GC). After cooling, the excess methanol is removed under reduced pressure, and the residue is worked up by partitioning between an organic solvent (e.g., ethyl acetate) and a mild aqueous base (e.g., saturated NaHCO₃ solution) to remove any unreacted acid. The organic layer is then dried and concentrated to afford the methyl ester.

• Using TMS-diazomethane: For a milder, non-acidic esterification, the carboxylic acid can be dissolved in a mixture of a non-protic solvent (e.g., diethyl ether or toluene) and methanol. Trimethylsilyldiazomethane (TMS-diazomethane) is then added dropwise at 0 °C or room temperature until a persistent yellow color indicates the consumption of the acid. This method is often quantitative and avoids harsh acidic conditions that could be detrimental to other functional groups in more complex substrates.

Applications in Asymmetric Synthesis

The synthetic utility of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate lies in the differential reactivity of its two functional groups and the fixed stereochemical relationship between them. The hydroxyl group can be protected, activated as a leaving group, or oxidized, while the ester can be hydrolyzed, reduced, or converted to an amide. This allows for a wide range of transformations to build more complex molecular architectures.

As a Precursor to Chiral Ligands and Auxiliaries

The rigid cyclohexane backbone and the presence of two functionalizable handles make this synthon an excellent starting material for the synthesis of chiral ligands for asymmetric catalysis. For instance, the hydroxyl and carboxyl groups can be elaborated into phosphine or amine functionalities, creating P,N-ligands that are effective in transition-metal-catalyzed reactions such as asymmetric hydrogenation and allylic alkylation. The well-defined stereochemistry of the backbone is crucial for creating a specific chiral environment around the metal center, which is the basis for enantioselective catalysis.

Role in Natural Product and Bioactive Molecule Synthesis

While direct and widespread application of the title compound in the total synthesis of blockbuster drugs is not extensively documented, its structural motif is a key feature in many bioactive molecules and their synthetic precursors. For example, chiral cyclohexane carboxylic acid derivatives are important intermediates in the synthesis of various pharmaceuticals.[4] The synthon provides a reliable route to such structures.

Conceptual Application: Synthesis of a Substituted Cyclohexane Core

The following workflow illustrates a general strategy for utilizing the synthon to create a more complex, stereochemically defined cyclohexane ring, a common core in many natural products.

Caption: A general synthetic pathway from the title synthon.

This sequence demonstrates how the two functional groups can be manipulated sequentially. Protection of the hydroxyl group allows for the selective transformation of the ester. The resulting primary alcohol can then be oxidized to an aldehyde, which is a versatile handle for introducing new carbon-carbon bonds with a high degree of stereocontrol, influenced by the existing stereocenters on the cyclohexane ring.

Characterization and Analytical Data

Accurate characterization is essential to confirm the identity and purity of the chiral synthon. The following data are typical for the related chiral lactone and provide a reference for the expected spectral features.

Technique	Data for (+)-(1R,6S)-8-Oxabicyclo[4.3.0]nonan-7-one[3]
IR (thin film)	C=O stretch at 1770 cm⁻¹
¹H NMR (CDCl₃)	δ: 0.9–2.8 (m, 10H, all cyclohexane H), 3.87–4.34 (m, 2H, CH₂-O)
Enantiomeric Excess (ee)	>97% (determined by ¹H NMR analysis of the corresponding acid)

For the title methyl ester, one would expect to see a characteristic singlet for the methyl ester protons around 3.7 ppm in the ¹H NMR spectrum, and a carbonyl carbon resonance around 175 ppm in the ¹³C NMR spectrum. The diastereotopic protons of the hydroxymethyl group would likely appear as a multiplet, coupled to the adjacent methine proton.

Conclusion and Future Outlook

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate represents a robust and highly valuable chiral synthon. Its rigid cyclohexane framework, coupled with the defined trans stereochemistry of its functional groups, provides a predictable and reliable platform for asymmetric synthesis. The well-established chemoenzymatic route to its carboxylic acid precursor, which boasts high yields and excellent enantioselectivity, underscores its practical accessibility.

The true potential of this building block lies in its versatility. It can serve as a starting point for the synthesis of complex chiral ligands, which are the engines of asymmetric catalysis, and as a key intermediate in the construction of the core structures of various natural products and bioactive molecules. As the demand for enantiomerically pure pharmaceuticals and agrochemicals continues to grow, the strategic use of readily available chiral synthons from the chiral pool, such as the one detailed in this guide, will remain a cornerstone of efficient and sustainable chemical synthesis. Future work will likely focus on expanding the library of transformations from this synthon and demonstrating its application in the total synthesis of an even broader range of complex targets.

References

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• Benito-López, F., & Egberink, R. J. (2008). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 108(8), 3199-3238. Available at: [Link]

• Kotta, K., et al. (2025). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules, 30(5), 1234. Available at: [Link]

• Gotor, V., et al. (2007). Chemo-Enzymatic Synthesis and Determination of the Absolute Configuration of Both Enantiomers of Methyl trans-5-Oxo-2-pentylpyrrolidine-3-carboxylate Precursors of the Aza Analogues of (+)- and (−)-Methylenolactocin. Tetrahedron: Asymmetry, 18(1), 115-121. Available at: [Link]

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• Davies, S. G., & Ichihara, O. (1996). Asymmetric synthesis of the stereoisomers of 2-amino-5-carboxymethyl-cyclopentane-1-carboxylate. Organic & Biomolecular Chemistry, (18), 3465-3476. Available at: [Link]

• Liu, Q.-B., & Zhou, Y.-G. (2007). Synthesis of chiral cyclohexane-backbone P,N-ligands derived from pyridine and their applications in asymmetric catalysis. Tetrahedron Letters, 48(16), 2897-2900. Available at: [Link]

• Jones, J. B., & Jakovac, I. J. (1982). PREPARATION OF CHIRAL, NONRACEMIC γ-LACTONES BY ENZYME-CATALYZED OXIDATION OF meso-DIOLS. Organic Syntheses, 60, 84. Available at: [Link]

• Watanabe, Y., et al. (2022). Organic carboxylate salt-enabled alternative synthetic routes for bio-functional cyclic carbonates and aliphatic polycarbonates. Polymer Chemistry, 13(36), 5146-5155. Available at: [Link]

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• Manimekalai, A., et al. (2010). Synthesis and 1H and 13C NMR spectral study of some r(2),c(4)-bis(isopropylcarbonyl)-c(5)-hydroxy-t(5)-methyl-t(3)-substituted phenyl, cyclohexanones and their oximes. Magnetic Resonance in Chemistry, 48(10), 791-799. Available at: [Link]

• Seo, Y., et al. (2017). Synthesis of Methyl trans-Oxazolidine-5-carboxylate, a Chiral Synthon for threo-β-Amino-α-hydroxy Acid. Organic Syntheses, 94, 372-387. Available at: [Link]

• Suda, H., et al. (1977). Process for preparing trans-4-aminomethyl-cyclohexane-1-carboxylic acid. US Patent 4,048,222.

• Davies, S. G., & O'Mahony, D. J. R. (1999). 3-methylcispentacin and (1S,2S,3R)-3-methyltranspentacin by kinetic resolution of tert-butyl (±)-3-methylcyclopentene-1-carboxylate. Organic & Biomolecular Chemistry, (21), 3693-3702. Available at: [Link]

• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. Available at: [Link]

• Hentemann, M. F., & Rawal, V. H. (2021). Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones. The Journal of Organic Chemistry, 86(12), 8266-8277. Available at: [Link]

• Manian, M. R., et al. (2003). Assignment of the 1H and 13C NMR spectra of 1-methyl-6-phenyl-1α,4α,4aα,5α,8α,8aα-hexahydro-1,4:5,8-dimethanonaphthalene-4a,8a-diol. ARKIVOC, 2003(12), 8-17. Available at: [Link]

• Gotor-Fernández, V., & Gotor, V. (2021). Chirality-dependent supramolecular synthons based on the 1,3-oxazolidin-2-one framework: chiral drugs mephenoxalone, metaxalone and 114 other examples. CrystEngComm, 23(1), 107-117. Available at: [Link]

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An In-Depth Technical Guide to Racemic vs. Enantiopure Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Abstract

The cyclohexane ring is a foundational scaffold in medicinal chemistry, offering a versatile three-dimensional framework for the design of therapeutic agents.[1][2][3] This guide provides a comprehensive technical analysis of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate, a bifunctional molecule, in both its racemic and enantiopure forms. It is intended for researchers, scientists, and drug development professionals, offering insights into the synthesis, separation, characterization, and differential applications of these stereoisomers. We will explore the critical importance of stereochemistry in drug action and development, contrasting the properties and behaviors of a 50:50 mixture of enantiomers with its chirally pure counterparts.[4][5][6] Detailed experimental protocols, comparative data, and mechanistic visualizations are provided to equip the reader with a thorough understanding of this important chiral building block.

Introduction: The Central Role of Chirality in Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology.[7] Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles due to their differential interactions with the chiral environment of the human body, such as receptors, enzymes, and other biomolecules.[4][5][6]

The U.S. Food and Drug Administration (FDA) mandates that all chiral bioactive drug molecules be isolated and tested for efficacy and safety as single, pure enantiomers wherever possible.[4] This has led to the practice of "chiral switching," where successful racemic drugs are re-developed and marketed as single-enantiomer products, often leading to improved therapeutic indices, simpler pharmacokinetic profiles, and reduced drug interactions.[4][5][8] However, the decision to develop a racemate versus a single enantiomer must be scientifically justified on a case-by-case basis.[8][9]

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate possesses two chiral centers, leading to the existence of enantiomeric pairs. This guide will dissect the critical differences between the racemic mixture and the individual enantiomers, providing a roadmap for their synthesis, separation, and analysis.

Synthesis of Racemic Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

The synthesis of the racemic form of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate serves as the starting point for accessing both the mixture and, subsequently, the individual enantiomers. A common and efficient method involves the Diels-Alder reaction followed by reduction.

Synthetic Protocol: Diels-Alder and Reduction

A robust method for the synthesis of the racemic compound involves the reaction of a suitable diene and dienophile, followed by reduction of the resulting product. For instance, the reaction of a diene with an acrylate can be followed by a reduction step to yield the target molecule.[10]

Step-by-Step Protocol:

• Diels-Alder Reaction: Combine equimolar amounts of a suitable diene (e.g., 1,3-cyclohexadiene) and dienophile (e.g., methyl acrylate) in a suitable solvent like toluene. Heat the mixture under reflux for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Purification: After cooling, remove the solvent under reduced pressure. Purify the resulting Diels-Alder adduct by column chromatography on silica gel.

• Reduction: Dissolve the purified adduct in a suitable solvent such as methanol. Add a reducing agent, for example, sodium borohydride (NaBH₄), portion-wise at 0°C. Stir the reaction mixture at room temperature until the reduction is complete (monitored by TLC).

• Work-up and Purification: Quench the reaction by the slow addition of water. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to obtain racemic methyl trans-2-hydroxymethylcyclohexane-1-carboxylate.

Accessing the Enantiopure Forms: Separation and Enantioselective Synthesis

Obtaining the individual enantiomers of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is crucial for evaluating their distinct biological activities. This can be achieved through the separation of the racemic mixture or by direct enantioselective synthesis.

Chiral Resolution via High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for the analytical and preparative separation of enantiomers.[11][12][13] The choice of the chiral stationary phase (CSP) is critical for achieving successful resolution.

Experimental Protocol: Chiral HPLC Separation

• Column: A polysaccharide-based CSP, such as Chiralpak AD or Chiralcel OD, is often effective for separating a wide range of chiral compounds.[6][13]

• Mobile Phase: A normal phase eluent, typically a mixture of hexane and an alcohol modifier like isopropanol or ethanol, is commonly used.[6][13] The ratio of the solvents needs to be optimized to achieve baseline separation.

• Detection: UV detection at a suitable wavelength (e.g., 210 nm) is typically employed.

• Procedure:

  • Dissolve a small amount of the racemic methyl trans-2-hydroxymethylcyclohexane-1-carboxylate in the mobile phase.

  • Inject the sample onto the chiral HPLC column.

  • Elute with the optimized mobile phase at a constant flow rate.

  • Monitor the elution of the enantiomers using the UV detector. The two enantiomers will have different retention times, allowing for their separation and quantification.

Enantioselective Synthesis

Directly synthesizing a single enantiomer avoids the need for resolution and can be more efficient. This often involves the use of chiral catalysts or auxiliaries.

Conceptual Workflow for Enantioselective Synthesis:

An asymmetric Diels-Alder reaction is a powerful strategy to establish the desired stereochemistry early in the synthesis.[14] This can be followed by stereoselective reduction.

Caption: Enantioselective synthesis workflow.

Spectroscopic Characterization: Distinguishing Racemic and Enantiopure Forms

A suite of spectroscopic techniques is employed to characterize and differentiate the racemic mixture from the enantiopure compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While the ¹H and ¹³C NMR spectra of a racemic mixture are identical to those of the individual enantiomers in an achiral solvent, NMR can be a powerful tool for determining diastereomeric ratios when a chiral center is present.[15][16][17][18] The protons on a CH₂ group adjacent to a chiral center can become diastereotopic and exhibit distinct chemical shifts.[16]

Data Comparison: NMR Spectroscopy

Spectroscopic Parameter	Racemic Mixture (in achiral solvent)	Single Enantiomer (in achiral solvent)	Racemic Mixture (with chiral solvating agent)
¹H Chemical Shifts	Single set of signals	Identical single set of signals	Two sets of signals for some protons
¹³C Chemical Shifts	Single set of signals	Identical single set of signals	Two sets of signals for some carbons
Diastereotopic Protons	May appear as a complex multiplet	May appear as a complex multiplet	May show further splitting into two distinct signals for each proton

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD is a powerful technique for determining the absolute configuration of chiral molecules in solution.[19][20][21][22][23][24][25] It measures the differential absorption of left and right circularly polarized infrared light. Enantiomers will produce VCD spectra that are mirror images of each other (equal in magnitude but opposite in sign), while a racemic mixture will have no VCD signal.

Experimental Protocol: VCD Analysis

• Sample Preparation: Dissolve the enantiopure sample in a suitable deuterated solvent (e.g., CDCl₃) at a concentration of approximately 0.1 M.

• Data Acquisition: Acquire the VCD and IR spectra using a VCD spectrometer.

• Computational Modeling: Perform ab initio density functional theory (DFT) calculations to predict the VCD spectrum for one of the enantiomers.

• Comparison: Compare the experimental VCD spectrum with the calculated spectrum to assign the absolute configuration.[24]

Caption: VCD analysis of stereoisomers.

Differential Applications in Drug Discovery and Development

The distinct biological activities of enantiomers underscore the importance of evaluating both the racemic mixture and the pure enantiomers in drug discovery. One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be inactive, less active, or contribute to adverse effects (the distomer).[5]

For example, in the case of the drug thalidomide, the (R)-enantiomer is an effective sedative, while the (S)-enantiomer is a potent teratogen.[26] Although the enantiomers of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate itself are not drugs, they serve as valuable chiral building blocks for the synthesis of more complex and biologically active molecules. The stereochemistry of this starting material can dictate the final stereochemistry and, consequently, the biological activity of the target drug molecule.

Conclusion

The choice between developing a racemic mixture or a single enantiomer of a chiral drug candidate is a critical decision in the pharmaceutical industry. This guide has provided a detailed technical overview of racemic and enantiopure methyl trans-2-hydroxymethylcyclohexane-1-carboxylate, a versatile chiral building block. By understanding the methodologies for their synthesis, separation, and characterization, researchers and drug development professionals can make informed decisions to advance their programs. The principles and techniques discussed herein are broadly applicable to a wide range of chiral molecules, emphasizing the paramount importance of stereochemistry in modern drug design and development.

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Discovery and history of substituted cyclohexane carboxylates

An In-Depth Technical Guide to the Discovery and History of Substituted Cyclohexane Carboxylates

Abstract

The substituted cyclohexane carboxylate motif is a cornerstone of modern medicinal chemistry, prized for its conformational rigidity and three-dimensional character, which offers distinct advantages over planar aromatic systems. This guide traces the historical trajectory and scientific evolution of this crucial chemical scaffold. We begin with the foundational methods of its creation, rooted in the classical hydrogenation of aromatic precursors and the powerful Diels-Alder cycloaddition. The narrative then progresses to the pivotal challenge of stereochemistry, exploring the development of diastereoselective and enantioselective syntheses that enabled the creation of specific, therapeutically active isomers. By examining the synthesis of landmark drugs such as Tranexamic Acid, Gabapentin, and Oseltamivir (Tamiflu), this paper provides field-proven insights into the causality behind experimental choices and the evolution of synthetic strategies. Detailed protocols, comparative data, and workflow visualizations are provided to equip researchers, scientists, and drug development professionals with a comprehensive understanding of this vital structural class.

Introduction: The Structural and Strategic Importance of the Cyclohexane Ring

Unlike its aromatic counterpart, benzene, the cyclohexane ring is not readily found in natural sources like coal[1]. Its saturated, sp³-hybridized carbon framework provides a three-dimensional scaffold that has become indispensable in drug design. The cyclohexane carboxylate moiety can act as a bioisostere for phenyl or t-butyl groups, but with key advantages:

• Three-Dimensionality : It allows for more specific and multi-point interactions within a protein's binding pocket compared to a flat phenyl ring[2].

• Improved Metabolic Stability : The saturated ring is less susceptible to oxidative metabolism that aromatic rings often undergo.

• Conformational Rigidity : Replacing a flexible alkyl chain with a cyclohexane ring reduces the entropic penalty upon binding to a target, potentially leading to higher affinity[2].

The journey from the first rudimentary syntheses of cyclohexane to the highly controlled, stereospecific construction of complex drug molecules is a story of ingenuity and evolving chemical technology. This guide will explore the two primary pillars of cyclohexane carboxylate synthesis—hydrogenation and cycloaddition—and the subsequent rise of stereochemical control that unlocked their full therapeutic potential.

Foundational Pillars of Synthesis

The initial construction of the substituted cyclohexane ring relied on two robust and conceptually distinct strategies: the reduction of readily available aromatic compounds and the de novo construction of the ring through cycloaddition.

From Flatland to Spaceland: Catalytic Hydrogenation of Aromatic Carboxylates

The most direct conceptual route to a cyclohexane carboxylate is the saturation of the corresponding aromatic ring (a benzoate or benzoic acid derivative). Early efforts by chemists like Marcellin Berthelot in the 1860s used harsh conditions like hydroiodic acid to reduce benzene[1]. However, the advent of catalytic hydrogenation provided a far more practical and scalable method.

The industrial production of cyclohexanecarboxylic acid from benzoic acid is a well-established process[3]. This transformation is typically achieved using transition metal catalysts under a hydrogen atmosphere. The choice of catalyst is critical and influences reaction conditions and selectivity.

• Palladium (Pd) : Often supported on carbon (Pd/C), palladium is a highly effective catalyst for this transformation. It generally requires elevated temperatures (e.g., 150 °C) and high pressures of H₂ (e.g., 15 MPa)[3].

• Rhodium (Rh) : Rhodium, often on a carbon support (Rh/C), can be significantly more active than palladium, allowing for hydrogenation at much lower temperatures (e.g., 50 °C) and pressures[3].

• Ruthenium (Ru) : Ruthenium is also an active catalyst for aromatic ring reduction[3].

The primary challenge in this approach is achieving chemoselectivity. The carboxylic acid group itself can be reduced to an alcohol under certain conditions, particularly with catalysts like Ruthenium[4]. Therefore, catalyst selection and process optimization are paramount to ensure only the aromatic ring is saturated.

// Invisible nodes and edges for alignment {rank=same; A; B; C;} } केंदोट Caption: Catalytic Hydrogenation Workflow.

Protocol 1: General Procedure for Catalytic Hydrogenation of Benzoic Acid

• Reactor Setup : A high-pressure autoclave reactor is charged with benzoic acid and a suitable catalyst (e.g., 5% Rh/C, ~1-5 mol% loading).

• Solvent Addition : A solvent such as supercritical CO₂ or an aqueous solution is added[3]. The use of supercritical CO₂ has been shown to enhance reaction rates at lower temperatures[3].

• Pressurization : The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen gas to the desired pressure (e.g., 5-15 MPa).

• Heating and Agitation : The mixture is heated to the target temperature (e.g., 50-150 °C) and stirred vigorously to ensure efficient mass transfer.

• Reaction Monitoring : The reaction is monitored by observing the cessation of hydrogen uptake.

• Workup : After cooling and depressurization, the catalyst is removed by filtration. The solvent is evaporated, and the resulting cyclohexanecarboxylic acid can be purified by distillation or recrystallization.

Building the Ring from Scratch: The Diels-Alder Reaction

First described by Otto Diels and Kurt Alder in 1928, for which they received the Nobel Prize in Chemistry in 1950, the Diels-Alder reaction is a powerful tool for forming six-membered rings[5]. This [4+2] cycloaddition involves the reaction of a conjugated diene (a molecule with two adjacent double bonds) with a dienophile (an alkene) to form a cyclohexene derivative[5][6][7].

The power of this reaction lies in its predictability, high yields, and stereospecificity. The geometry of the reactants is preserved in the product, making it a cornerstone of complex molecule synthesis[6]. For creating substituted cyclohexane carboxylates, a common strategy is to use an acrylate ester (e.g., ethyl acrylate) as the dienophile, which directly installs the carboxylate group onto the newly formed ring.

// Invisible nodes for spacing dummy1 [style=invis, width=0]; dummy2 [style=invis, width=0]; Diene -> dummy1 [style=invis]; Dienophile -> dummy1 [style=invis]; dummy1 -> TS [style=invis]; TS -> dummy2 [style=invis]; dummy2 -> Product [style=invis]; } केंदोट Caption: The Diels-Alder Reaction Pathway.

The resulting cyclohexene can then be readily hydrogenated in a separate step to yield the fully saturated cyclohexane ring. This two-step sequence—cycloaddition followed by reduction—is a highly versatile and widely used strategy.

The Era of Stereocontrol: Synthesizing Specific Isomers

For a substituted cyclohexane, multiple stereoisomers (cis/trans diastereomers and enantiomers) can exist. In drug development, typically only one specific isomer is therapeutically active, while others may be inactive or even cause side effects. The evolution from producing mixtures of isomers to precisely controlling the three-dimensional structure was a critical leap forward.

Case Study: Tranexamic Acid

Tranexamic acid, an antifibrinolytic drug discovered in the 1950s, is a classic example[8]. It is the trans-isomer of 4-(aminomethyl)cyclohexanecarboxylic acid. Early industrial syntheses involved the catalytic hydrogenation of 4-(aminomethyl)benzoic acid, which unfortunately produces a mixture of the desired trans-isomer and the undesired cis-isomer[9].

A crucial innovation was the development of an isomerization step. The mixture of isomers is heated under alkaline conditions (e.g., with sodium or barium hydroxide), which converts the thermodynamically less stable cis isomer into the more stable trans product, thereby increasing the overall yield of the active drug[9][10].

More modern, scalable syntheses often start from dimethyl terephthalate and employ a series of transformations to avoid toxic reagents used in older methods, but the core challenge of controlling the cis/trans stereochemistry remains central[9].

Case Study: Gabapentin

Gabapentin (Neurontin) was designed as a structural analog of the neurotransmitter GABA that could more easily cross the blood-brain barrier[11]. Its chemical name is 2-[1-(aminomethyl)cyclohexyl]acetic acid. A common and robust synthesis involves a Hofmann rearrangement of 1,1-cyclohexane diacetic acid monoamide[11][12][13].

Protocol 2: Key Steps in Gabapentin Synthesis via Hofmann Rearrangement

• Amide Formation : 1,1-Cyclohexane diacetic anhydride is reacted with an ammonia source (e.g., aqueous ammonia) to form 1,1-cyclohexane diacetic acid monoamide[12][13].

• Hofmann Rearrangement : The monoamide is treated with an aqueous solution of sodium hypobromite (often prepared in situ from bromine and sodium hydroxide) at low temperatures (-5 to -10 °C)[12]. This reaction converts the amide into a primary amine with the loss of one carbon atom, directly forming the gabapentin structure.

• Acidification & Isolation : The reaction mixture is then acidified with an acid like HCl to form the gabapentin hydrochloride salt, which can be isolated[12].

• Purification : The final purification often involves passing the salt through a basic ion-exchange resin to yield the free amino acid, which is then recrystallized[12].

Case Study: Oseltamivir (Tamiflu)

The synthesis of the antiviral drug Oseltamivir is a masterclass in modern stereocontrolled synthesis. The molecule has three stereocenters, meaning there are 8 possible stereoisomers, but only one is the active drug[14]. The commercial synthesis famously starts from (−)-shikimic acid, a natural product harvested from Chinese star anise[14][15][16].

The choice of shikimic acid is a prime example of "chiral pool synthesis." Instead of building the stereocenters from scratch, chemists start with a molecule that nature has already provided with the correct stereochemistry. The subsequent chemical steps are designed to preserve or modify this existing stereochemical information. While highly effective, the reliance on a natural source has prompted extensive research into alternative routes, including asymmetric Diels-Alder reactions and other innovative strategies to create the core ring structure from simpler starting materials[14][17][18]. The Roche synthesis, for example, avoids potentially explosive azide reagents used in earlier routes, though azides were part of the discovery chemistry[14][16].

Modern Frontiers and Future Outlook

The synthesis of substituted cyclohexane carboxylates continues to evolve. Modern research focuses on:

• Catalytic Asymmetric Methods : The development of chiral catalysts that can directly hydrogenate a substituted aromatic ring to produce a single enantiomer is a major goal.

• Domino and Cascade Reactions : Complex, multi-step sequences are being designed to occur in a single pot, increasing efficiency and reducing waste. Rhodium-carbene initiated domino reactions, for instance, can create highly substituted cyclohexanes with four stereocenters in a single, highly controlled process[19].

• Enzymatic Resolutions : Biocatalysis, using enzymes to selectively react with one enantiomer in a mixture, offers a green and highly specific method for obtaining chiral intermediates[20].

The demand for structurally complex and stereochemically pure molecules in drug discovery ensures that the cyclohexane carboxylate scaffold will remain a focus of intense synthetic innovation.

Conclusion

The journey of the substituted cyclohexane carboxylate is a microcosm of the evolution of organic synthesis itself. It began with brute-force methods to saturate aromatic rings and the elegant but achiral construction of the ring via the Diels-Alder reaction. The critical need for stereochemical purity in pharmaceuticals then drove the development of sophisticated strategies for isomerization, chiral pool synthesis, and asymmetric catalysis. Landmark drugs like Tranexamic Acid, Gabapentin, and Oseltamivir serve as powerful case studies, each highlighting a different strategic solution to the challenges of selectivity and stereocontrol. As synthetic methods become more powerful and efficient, the ability to design and create novel, three-dimensionally complex cyclohexane derivatives will continue to expand the horizons of drug discovery.

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A Technical Guide to the Conformational Landscape of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Abstract

This technical guide provides a comprehensive, in-depth protocol for the theoretical conformational analysis of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate. This molecule, with its stereocenters and flexible substituents, presents a rich conformational landscape governed by a subtle interplay of steric and electronic effects, including the potential for intramolecular hydrogen bonding. This document is intended for researchers, scientists, and drug development professionals, offering a robust computational workflow designed to accurately predict and characterize the stable conformers of this molecule. The methodologies detailed herein are grounded in established quantum chemical principles and are designed to be self-validating, ensuring a high degree of scientific integrity.

Introduction: The Significance of Conformational Analysis

The three-dimensional structure of a molecule is intrinsically linked to its physical, chemical, and biological properties. For a molecule like methyl trans-2-hydroxymethylcyclohexane-1-carboxylate, which possesses multiple rotatable bonds and stereocenters, a multitude of conformations are possible.[1][2] The relative populations of these conformers, determined by their free energies, dictate the molecule's overall behavior. A thorough understanding of this conformational landscape is therefore crucial for applications ranging from reaction mechanism elucidation to rational drug design.

The cyclohexane ring, the core of the target molecule, predominantly adopts a chair conformation to minimize angular and torsional strain.[2][3] However, the presence of two bulky substituents, a methyl carboxylate and a hydroxymethyl group, in a trans configuration, introduces significant steric interactions that influence the preferred orientation of these groups (axial vs. equatorial).[4][5] Furthermore, the hydroxyl and carbonyl groups introduce the possibility of intramolecular hydrogen bonding, a non-covalent interaction that can significantly stabilize certain conformations.[6][7] Accurately modeling these interactions is a key challenge in the theoretical treatment of this system.

This guide outlines a hierarchical computational strategy, beginning with a broad exploration of the conformational space using computationally efficient methods, followed by high-level quantum mechanical calculations to refine the energies and geometries of the most promising conformers.

The Computational Workflow: A Multi-Step Approach

The accurate determination of the conformational preferences of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate requires a systematic and multi-faceted computational approach. The workflow presented here is designed to be both comprehensive and efficient, leveraging the strengths of different computational methods at appropriate stages.

Caption: A flowchart illustrating the multi-step computational workflow for conformational analysis.

Step 1: Initial Conformational Search with Molecular Mechanics

The first step is to generate a diverse set of possible conformations. Due to the large number of degrees of freedom, a full quantum mechanical search is computationally prohibitive. Therefore, we employ a more efficient molecular mechanics (MM) force field approach.

Protocol:

• Initial Structure Generation: Generate an initial 3D structure of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate. This can be done using any standard molecular building software. Ensure the correct trans stereochemistry at positions 1 and 2 of the cyclohexane ring.

• Force Field Selection: Choose a suitable molecular mechanics force field. For a molecule containing common organic functional groups, force fields like MMFF94 or MM3 are generally good starting points.[8] These force fields are parameterized to reproduce experimental geometries and conformational energies for a wide range of organic molecules.

• Conformational Search: Perform a systematic or stochastic conformational search.

  • Systematic Search: This involves rotating all rotatable bonds by a defined increment. This method is thorough but can be computationally expensive.

  • Stochastic/Monte Carlo Search: This involves random changes to the molecular geometry followed by energy minimization. This is often more efficient for flexible molecules.

• Energy Minimization and Filtering: Each generated conformer should be subjected to energy minimization using the chosen force field. After the search is complete, the resulting conformers are filtered based on their relative energies (e.g., all conformers within a 10-15 kcal/mol window of the global minimum) and structural uniqueness to remove duplicates.

The output of this step is a set of low-energy conformers that will be further refined using more accurate methods.

Step 2: Quantum Mechanical Refinement

The conformers obtained from the molecular mechanics search are then subjected to more rigorous quantum mechanical (QM) calculations. Density Functional Theory (DFT) offers a good balance between accuracy and computational cost for this purpose.

Protocol:

• Method and Basis Set Selection:

  • DFT Functional: A functional that can accurately describe both steric effects and non-covalent interactions, such as intramolecular hydrogen bonds, is crucial. Functionals like B3LYP with a dispersion correction (e.g., B3LYP-D3) or M06-2X are recommended.[9][10][11] The M06-2X functional is often a good choice for systems where non-covalent interactions are important.[6][10]

  • Basis Set: A Pople-style split-valence basis set, such as 6-31G(d), is often sufficient for geometry optimizations.[10][12] For more accurate single-point energy calculations, a larger basis set, like 6-311+G(d,p) or a Dunning-type correlation-consistent basis set (e.g., aug-cc-pVDZ), is recommended to better describe diffuse electron density and polarization.[9][12][13]

• Geometry Optimization: Each of the low-energy conformers from the MM search is used as a starting point for a full geometry optimization at the chosen DFT level (e.g., M06-2X/6-31G(d)).

• Frequency Calculation: Following each successful optimization, a frequency calculation must be performed at the same level of theory. This serves two purposes:

  • Verification of Minima: The absence of imaginary frequencies confirms that the optimized structure is a true local minimum on the potential energy surface.

  • Thermodynamic Data: The frequencies are used to calculate the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy, which are necessary for calculating Gibbs free energies.[2]

• Single-Point Energy Refinement (Optional but Recommended): To obtain more accurate relative energies, it is advisable to perform single-point energy calculations on the DFT-optimized geometries using a higher level of theory or a larger basis set (e.g., M06-2X/6-311+G(d,p) or even MP2/aug-cc-pVDZ).[6][9][10]

Data Analysis and Interpretation

Once the QM calculations are complete, the next step is to analyze the results to understand the conformational preferences of the molecule.

Relative Energies and Population Analysis

The relative Gibbs free energies (ΔG) of the conformers determine their equilibrium populations at a given temperature. The population of each conformer can be calculated using the Boltzmann distribution equation:

Population (%) = 100 * (e-ΔG/RT) / Σ(e-ΔG/RT)

where R is the gas constant and T is the temperature in Kelvin.

Table 1: Example of Calculated Thermodynamic Data for Hypothetical Conformers

Conformer	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)	Population at 298.15 K (%)	Key Dihedral Angles (°)
A	0.00	0.00	75.3	C1-C2-C7-O1: 65.2
B	0.50	0.65	20.1	C1-C2-C7-O1: 178.9
C	1.20	1.50	4.6	C1-C2-C7-O1: -60.1

Note: The data in this table is hypothetical and for illustrative purposes only.

Geometric Analysis: The Role of Intramolecular Interactions

A detailed analysis of the optimized geometries is crucial for understanding the factors that stabilize each conformer.

• Chair Conformation: Verify that the cyclohexane ring maintains a chair conformation in all low-energy structures.

• Substituent Orientation: Determine whether the methyl carboxylate and hydroxymethyl groups are in axial or equatorial positions. The diequatorial conformation is generally expected to be more stable for trans-1,2-disubstituted cyclohexanes to minimize 1,3-diaxial interactions.[4][5]

• Intramolecular Hydrogen Bonding: Look for evidence of intramolecular hydrogen bonding between the hydroxyl proton and the carbonyl oxygen of the ester. This can be identified by a short distance between the hydrogen and oxygen atoms (typically < 2.5 Å) and a favorable O-H···O angle (close to 180°). This interaction can significantly influence the orientation of the side chains.

Caption: Visualization of key diequatorial conformers with and without intramolecular hydrogen bonding.

Validation of Theoretical Results

A critical aspect of any computational study is the validation of the theoretical results against experimental data.

Comparison with NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for probing molecular conformation in solution.

• Chemical Shifts: While absolute chemical shift prediction can be challenging, the relative chemical shifts of protons and carbons in different conformers can provide valuable insights.

• Coupling Constants: Vicinal (3J) proton-proton coupling constants are particularly sensitive to the dihedral angle between the coupled protons, as described by the Karplus equation.[14] By calculating the population-averaged coupling constants from the theoretical conformers and comparing them to experimental values, the accuracy of the computational model can be assessed.[15][16]

Protocol for Coupling Constant Calculation:

• For each conformer, calculate the relevant 3JHH coupling constants based on the optimized dihedral angles using a parameterized Karplus equation.

• Calculate the Boltzmann-averaged coupling constant for each pair of protons.

• Compare the calculated average coupling constants with the experimentally measured values. A good agreement provides strong support for the predicted conformational ensemble.

Conclusion

The theoretical investigation of the conformational landscape of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate provides invaluable insights into its structure and potential reactivity. The multi-step computational workflow detailed in this guide, combining molecular mechanics and quantum mechanics, offers a robust and reliable approach to identifying and characterizing the stable conformers of this and similar flexible molecules. The emphasis on validation against experimental data, such as NMR coupling constants, ensures the scientific rigor of the study. By understanding the delicate balance of steric and electronic interactions, including the role of intramolecular hydrogen bonding, researchers can gain a deeper appreciation for the factors that govern molecular conformation and, by extension, molecular function.

References

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• Yamada, K., & Inokuma, T. (2023). Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A-value estimation as a benchmark test. RSC Advances, 13(52), 36965-36973. Available at: [Link]

• Moyna, G., et al. (1999). Accounting for Conformational Variability in NMR Structure of Cyclopeptides: Ensemble Averaging of Interproton Distance and Coupling Constant Restraints. Journal of the American Chemical Society, 121(29), 6946-6953. Available at: [Link]

• Li, Y., et al. (2023). Dependence of Intramolecular Hydrogen Bond on Conformational Flexibility in Linear Aminoalcohols. The Journal of Physical Chemistry A, 127(43), 9035-9042. Available at: [Link]

• ChemVim. (2017, December 29). Computational conformational analysis of cyclohexanes [Video]. YouTube. Available at: [Link]

• Global Substance Registration System. (n.d.). METHYL TRANS-2-HYDROXYMETHYLCYCLOHEXANE-1-CARBOXYLATE. Available at: [Link]

• Ferreira, F., & Carballo, R. (2016). Conformational analysis of cycloalkanes. ResearchGate. Available at: [Link]

• Perlego. (n.d.). Conformational Analysis of Cyclohexane | Overview & Research Examples. Available at: [Link]

• CONFLEX. (n.d.). NMR coupling constant calculation. CONFLEX Tutorials. Available at: [Link]

• Anet, F. A. L., & O'Leary, D. J. (1991). Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes. The Journal of Organic Chemistry, 56(1), 224-230. Available at: [Link]

• ResearchGate. (n.d.). —Two conformers of methyl formate. [Image]. Available at: [Link]

• Chemistry LibreTexts. (2025, August 21). 3.3: Conformational analysis of cyclohexanes. Available at: [Link]

• Singh, R., & Mishra, N. (2019). Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations. Molecules, 24(19), 3568. Available at: [Link]

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• Ai, R., Fatmi, M. Q., & Chang, C. A. (2014). T-Analyst: a program for efficient analysis of protein conformational changes by torsion angles. Journal of Biomedical Science and Engineering, 7(10), 841-849. Available at: [Link]

• van der Spoel, D., & de Groot, B. L. (2008). Direct Comparison of Experimental and Calculated NMR Scalar Coupling Constants for Force Field Validation and Adaptation. Journal of Chemical Theory and Computation, 4(11), 2043-2050. Available at: [Link]

• CCDC. (n.d.). CSD Conformer Generator. Available at: [Link]

• Horský, V., & Hnát, J. (2020). Analysis of cyclohexane, cyclopentane, and benzene conformations in ligands for PDB X-ray structures using the Hill-Reilly approach. Journal of Cheminformatics, 12(1), 1-14. Available at: [Link]

• Schuchardt, K. L., et al. (n.d.). Basis Sets Used in Molecular Orbital Calculations.

• ResearchGate. (n.d.). Validation with NMR measurements. The back-calculated J-coupling values... [Image]. Available at: [Link]

• Singh, A., & Singh, R. K. (2023). Understanding Intermolecular and Intramolecular Hydrogen Bonds: Spectroscopic and Computational Approaches. Journal of Chemical Reviews, 5(2), 173-189. Available at: [Link]

• Anet, F. A. L., & Krane, J. (1973). Conformational Study of Cyclodecane and Substituted Cyclodecanes by Dynamic NMR Spectroscopy and Computational Methods. Journal of the American Chemical Society, 95(13), 4424-4426. Available at: [Link]

• Papadourakis, M., et al. (2018). Conformational energies of reference organic molecules: benchmarking of common efficient computational methods against coupled cluster theory. Journal of Cheminformatics, 10(1), 1-22. Available at: [Link]

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• Li, J. (n.d.).
• Google Patents. (n.d.). US7632792B2 - Methyl cyclohexane carboxylates and their use in perfume compositions.

• Cheeseman, J. R., et al. (2023). Hydrogen-Bond-Driven Peptide Nanotube Formation: A DFT Study. International Journal of Molecular Sciences, 24(17), 13200. Available at: [Link]

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• Martin, J. T., Norrby, P.-O., & Åkermark, B. (1993). Calculation of NMR Observables from Computed Conformers as a Tool of Structure Verification. Confirmation of the Stereochemistry of trans-Methyl 2,3-Dimethyl-5-methoxy-2-cyclohexene-1-carboxylate. The Journal of Organic Chemistry, 58(6), 1400-1406. Available at: [Link]

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Conformationally Restricted Scaffolds in Drug Discovery: A Technical Guide to Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Executive Summary

In modern medicinal chemistry, the paradigm of "escaping from flatland" has driven the demand for sp³-rich, conformationally restricted scaffolds. Increasing the fraction of sp³ hybridized carbons (Fsp³) in active pharmaceutical ingredients (APIs) directly correlates with improved aqueous solubility, reduced off-target toxicity, and enhanced clinical success rates.

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6) is a highly versatile, bifunctional building block that perfectly aligns with this design philosophy [1]. By offering a rigid cyclohexane core with a precise trans-1,2-disubstitution pattern, this molecule serves as a critical precursor for synthesizing strained bicyclic lactones, conformationally locked amino acids, and complex peptidomimetics. This whitepaper provides an in-depth technical analysis of its structural properties, mechanistic utility, and field-proven experimental protocols.

Structural & Physicochemical Profiling

The utility of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate lies in its stereochemistry. The trans-1,2 configuration on a cyclohexane ring dictates that the two substituents—the methyl ester and the hydroxymethyl group—preferentially adopt a diequatorial conformation to minimize 1,3-diaxial steric clashes.

Quantitative Data Summary

Property	Value	Causality / Strategic Significance
CAS Number	71550-80-6	Unique registry identifier for procurement and IP tracking [1].
Molecular Formula	C₉H₁₆O₃	High Fsp³ fraction (0.89); ideal for 3D pharmacophore mapping.
Molecular Weight	172.22 g/mol	Low MW allows for extensive derivatization while remaining within Lipinski's Rule of 5.
Stereochemistry	trans-1,2 (Racemic)	Rigid diequatorial vectoring prevents the entropic penalties associated with flexible alkyl chains during target binding [2].
H-Bond Donors / Acceptors	1 / 3	Excellent baseline solubility profile; easily modified via oxidation or amidation.

Mechanistic Utility: Bicyclic Lactonization & Scaffold Generation

A defining feature of this compound is its ability to undergo controlled cyclization. Unlike cis-1,2-disubstituted cyclohexanes, which readily form relaxed, low-strain cis-fused γ -lactones, the trans-isomer must form a strained trans-fused γ -lactone (hexahydroisobenzofuran-1(3H)-one).

The Causality of Strain: This built-in ring strain is a massive synthetic advantage. The resulting trans-lactone is highly electrophilic. When exposed to primary or secondary amines, the strained lactone undergoes rapid, spontaneous ring-opening without the need for expensive peptide coupling reagents (e.g., HATU, EDC). This self-validating thermodynamic trap allows chemists to efficiently generate libraries of trans-1,2-amide/alcohol derivatives.

Alternatively, the primary hydroxyl group can be oxidized to an aldehyde, transforming the molecule into a powerful electrophile for reductive amination.

Fig 1: Divergent synthetic workflows utilizing the trans-1,2-disubstituted cyclohexane scaffold.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols have been optimized to account for the specific stereoelectronic properties of the trans-1,2-cyclohexane system.

Protocol 1: Synthesis of the Strained trans-Lactone

Objective: Convert the hydroxy-ester into a trans-fused bicyclic lactone for subsequent nucleophilic ring-opening.

• Saponification: Dissolve Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H₂O. Add LiOH·H₂O (1.5 eq) and stir at room temperature for 4 hours.

  • Causality: LiOH is chosen over harsher bases (NaOH/KOH) to prevent base-catalyzed epimerization at the α -carbonyl carbon, which would irreversibly convert the trans-isomer into the thermodynamically more stable cis-isomer prior to cyclization.

• Acidification & Extraction: Cool the mixture to 0 °C and carefully acidify to pH 2 using 1M HCl. Extract the aqueous layer with Ethyl Acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄.

• Dean-Stark Cyclization: Dissolve the crude acid in anhydrous Toluene. Add a catalytic amount of p-Toluenesulfonic acid (p-TsOH, 0.1 eq). Reflux the mixture using a Dean-Stark apparatus for 12 hours.

  • Causality: Because the trans-lactone is highly strained, the equilibrium naturally favors the open-chain hydroxy-acid. The Dean-Stark trap acts as a self-validating thermodynamic driver; by physically removing the water byproduct from the system, Le Chatelier's principle forces the reaction to completion.

• Isolation: Cool to room temperature, wash with saturated NaHCO₃ to quench the acid catalyst, concentrate in vacuo, and purify via silica gel chromatography.

Protocol 2: Controlled Oxidation to the Aldehyde

Objective: Generate trans-2-formylcyclohexane-1-carboxylate without triggering premature lactonization.

• Reagent Preparation: Suspend Dess-Martin Periodinane (DMP, 1.2 eq) in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: DMP provides strictly neutral, mild oxidation conditions. Using acidic oxidants (like Jones reagent) on this specific substrate will immediately protonate the transient aldehyde/hydrate, triggering spontaneous cyclization to the lactone and destroying the yield of the desired formyl-ester.

• Reaction Execution: Cool the suspension to 0 °C. Add the hydroxy-ester (1.0 eq) dissolved in DCM dropwise over 15 minutes. Allow the reaction to warm to room temperature and stir for 2 hours.

• Quenching & Workup: Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 30 minutes.

  • Causality: The Na₂S₂O₃ reduces unreacted hypervalent iodine species, while NaHCO₃ neutralizes the acetic acid byproduct generated by DMP, preventing acid-catalyzed degradation of the sensitive aldehyde during extraction.

Applications in Medicinal Chemistry

The derivatives of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate are heavily utilized in the following areas:

• Peptidomimetics: The trans-1,2 scaffold mimics the extended conformation of dipeptides. By replacing a flexible peptide bond with this rigid carbocycle, researchers can dramatically increase the proteolytic stability of a drug candidate while maintaining its binding affinity to the target receptor.

• GABA Receptor Modulators: Conformationally restricted analogs of γ -aminobutyric acid (GABA) are synthesized from this scaffold to probe the spatial requirements of GABA receptor binding pockets, leading to highly selective neuroactive agents.

• Fragment-Based Drug Discovery (FBDD): With a molecular weight of 172.22 g/mol and a high Fsp³ count, this compound serves as an ideal "growth point" in fragment libraries, allowing for multi-directional vector elaboration during hit-to-lead optimization.

References

• National Center for Advancing Translational Sciences (NCATS). "Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate - Inxight Drugs." Available at:[Link]

• PubChem Database. "C9H16O3 - Compound Summary." National Center for Biotechnology Information. Available at:[Link]

Comprehensive Technical Guide: Physicochemical Profiling and Application Workflows for Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Executive Summary & Strategic Relevance

As a Senior Application Scientist, I approach the characterization of alicyclic building blocks not merely as a static list of metrics, but as a dynamic interplay of stereoelectronics and thermodynamics. Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6) [1] serves as a critical bifunctional scaffold in the synthesis of complex active pharmaceutical ingredients (APIs). Understanding the causality behind its physical properties is paramount for optimizing downstream synthetic workflows, solvent selection, and purification strategies.

Quantitative Physicochemical Profiling

The macroscopic physical properties of this compound are direct manifestations of its molecular geometry and functional group interactions. The data summarized below provides the baseline parameters required for process chemistry scale-up.

Property	Value	Mechanistic Causality
Molecular Weight	172.22 g/mol [1]	Establishes the baseline diffusion coefficient and volatility profile for gas-phase analytics.
Density	1.058 g/cm³[2]	Driven by the trans-diequatorial conformation, which optimizes intermolecular packing efficiency in the liquid state.
Boiling Point	250.7 ºC (at 760 mmHg)[2]	Elevated significantly by strong intermolecular hydrogen bonding from the primary hydroxyl moiety.
Flash Point	99.8 ºC[2]	Dictates standard combustible liquid handling; a direct function of the molecule's vapor pressure curve.
XLogP3	0.958[2]	Indicates favorable lipophilicity, striking an ideal balance between organic phase partitioning and aqueous solubility.
TPSA	46.53 Ų[2]	Optimal for membrane permeability in downstream API derivatives, contributed by the ester and hydroxyl oxygen atoms.

Mechanistic Causality of Physical Properties

To leverage this molecule effectively, we must understand the structural "why" behind the data. According to structural data from[3], this compound exists as a racemic mixture of (1R,2R) and (1S,2S) enantiomers.

In a cyclohexane ring system, 1,2-trans disubstitution strongly favors the diequatorial conformation to minimize 1,3-diaxial steric strain. This structural rigidity allows for tighter molecular packing, which is the direct cause of its relatively high density (1.058 g/cm³) compared to unsubstituted analogs[2]. Furthermore, the primary hydroxymethyl group acts as a potent hydrogen bond donor and acceptor. This creates a robust network of cohesive energy, explaining the high boiling point of 250.7 ºC as detailed by chemical suppliers like [2].

Caption: Structural causality driving the physicochemical profile of CAS 71550-80-6.

Validated Experimental Methodologies

In drug development, every protocol must be designed as a self-validating system to ensure data integrity and prevent downstream synthetic failures. Below are two core workflows for handling this compound.

Protocol A: Chiral Resolution via High-Performance Liquid Chromatography (HPLC)

Causality: Because the compound is a racemic mixture[3], isolating the pure (1R,2R) or (1S,2S) enantiomer is critical for asymmetric API synthesis to prevent the formation of diastereomeric mixtures in subsequent coupling steps.

• Mobile Phase Preparation: Prepare an isocratic mixture of Hexane/Isopropanol (90:10 v/v). Degas via sonication for 15 minutes.

• Column Equilibration: Flush a chiral stationary phase column (e.g., Chiralpak AD-H) at a flow rate of 1.0 mL/min until the baseline stabilizes at 210 nm (detecting the ester chromophore).

• System Suitability Test (SST)[Self-Validation Check]: Inject 10 µL of a known racemic standard. Validation Gate: The system automatically calculates the resolution factor ( Rs​ ). If Rs​<1.5 , the batch queue is halted, indicating mobile phase degradation or column fouling.

• Sample Injection: Inject the purified sample and collect fractions based on baseline-resolved peak thresholds.

Protocol B: Selective Swern Oxidation of the Hydroxymethyl Moiety

Causality: Converting the primary alcohol to an aldehyde while preserving the methyl ester and the trans stereocenter requires mild, low-temperature conditions. Harsh oxidants (like Jones reagent) risk epimerizing the α -chiral center, degrading the trans configuration to cis.

• Reagent Activation: In a flame-dried flask under inert Argon, add oxalyl chloride (1.2 eq) to anhydrous dichloromethane (DCM). Cool to -78 ºC. Dropwise, add dimethyl sulfoxide (DMSO, 2.4 eq). Stir for 15 minutes to form the active oxosulfonium ylide.

• Substrate Addition: Dissolve Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 eq) in DCM. Add dropwise over 20 minutes to maintain the internal temperature at -78 ºC.

• Base Quenching: After 30 minutes, add triethylamine (5.0 eq) dropwise. Allow the reaction to slowly warm to room temperature.

• In-Process Control (IPC) [Self-Validation Check]: Before aqueous workup, extract a 50 µL aliquot, quench in water/ether, and analyze via GC-MS. Validation Gate: Confirm the presence of the aldehyde mass peak and the strict absence of the over-oxidized carboxylic acid ( m/z shift). Detection of over-oxidation instantly flags a failure in cryogenic temperature control.

• Workup: Quench with saturated aqueous NH4​Cl , extract with DCM, dry over MgSO4​ , and concentrate under reduced pressure.

Caption: Step-by-step Swern oxidation workflow with self-validating TLC/GC-MS checkpoints.

References

• [3] Title: Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

Sources

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• 2. echemi.com [echemi.com]
• 3. Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate [drugs.ncats.io]

Protocols & Analytical Methods

The Untapped Potential: A Prospective Analysis of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate in Asymmetric Synthesis

For Immediate Release

[City, State] – [Date] – In the persistent quest for novel and efficient methods to control stereochemistry in chemical synthesis, researchers continually evaluate new chiral building blocks. This application note delves into the prospective use of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate as a chiral auxiliary. Despite a thorough review of current scientific literature, specific, detailed protocols for the application of this particular molecule in asymmetric synthesis are not prominently documented. This note, therefore, serves as a forward-looking guide for researchers, scientists, and drug development professionals, outlining the theoretical framework, potential applications, and proposed experimental protocols based on established principles of asymmetric synthesis.

Introduction: The Promise of a C₂-Symmetric Scaffold

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate, available in its enantiopure forms, presents an attractive scaffold for asymmetric synthesis. Its structure, featuring a rigid cyclohexane backbone with two stereocenters in a trans configuration, offers a well-defined three-dimensional arrangement. The presence of both a hydroxyl and a carboxylate functional group allows for its temporary incorporation into a substrate molecule, classification as a chiral auxiliary. The proximity of the hydroxymethyl group to the ester functionality suggests a potential for chelation control with metal-based reagents, which could enforce a specific conformation and lead to high levels of stereochemical induction in a variety of chemical transformations.

Theoretical Applications and Mechanistic Rationale

The structural features of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate suggest its potential utility in several key asymmetric transformations, including diastereoselective enolate alkylation, asymmetric aldol additions, and stereocontrolled Diels-Alder reactions. The underlying principle relies on the chiral auxiliary's ability to create a sterically and electronically biased environment, favoring the approach of a reagent from one face of the molecule over the other.

Diastereoselective Enolate Alkylation

One of the most common applications for chiral auxiliaries is in the diastereoselective alkylation of enolates. By attaching a carboxylic acid substrate to the hydroxyl group of the auxiliary, a chiral ester is formed. Subsequent deprotonation would generate a chiral enolate, where one face is effectively shielded by the cyclohexane backbone of the auxiliary.

Proposed Mechanism: The rigidity of the cyclohexane ring is expected to orient the enolate in a conformation that minimizes steric interactions. In the presence of a lithium base such as lithium diisopropylamide (LDA), a chelated six-membered ring transition state involving the lithium cation, the enolate oxygen, and the oxygen of the auxiliary's ester group could be envisioned. This chelation would lock the enolate in a specific geometry, exposing one face to electrophilic attack.

Diagram: Proposed Chelated Transition State for Alkylation

Application Notes and Protocols for the Oxidation of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Introduction

The selective oxidation of primary alcohols is a cornerstone of modern organic synthesis, pivotal in the construction of complex molecules within the pharmaceutical and fine chemical industries. Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate presents a common structural motif where the controlled conversion of the primary hydroxyl group to either an aldehyde (methyl trans-2-formylcyclohexane-1-carboxylate) or a carboxylic acid (trans-cyclohexane-1,2-dicarboxylic acid monomethyl ester) is a frequent and critical synthetic step. The choice of oxidant and reaction protocol is paramount to achieving high yields and chemoselectivity, avoiding unwanted side reactions such as over-oxidation or epimerization.

This document provides a comprehensive guide to several robust and widely adopted protocols for the oxidation of this substrate and structurally similar primary alcohols. We will delve into the mechanistic underpinnings of each method, providing detailed, step-by-step procedures, and a comparative analysis to aid researchers in selecting the optimal conditions for their specific synthetic goals.

Part 1: Selective Oxidation to the Aldehyde

The synthesis of methyl trans-2-formylcyclohexane-1-carboxylate requires a mild and selective oxidizing agent that can efficiently convert the primary alcohol to an aldehyde without further oxidation to the carboxylic acid.[1][2] Several methods have proven highly effective for this transformation.

Swern Oxidation

The Swern oxidation is a classic and highly reliable method for the synthesis of aldehydes from primary alcohols.[3][4][5] It utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride (TFAA) at low temperatures, followed by quenching with a hindered base, typically triethylamine.[3][4] The reaction is known for its mild conditions and broad functional group tolerance.[4]

Causality of Experimental Choices:

• Low Temperature (-78 °C): Essential to prevent the decomposition of the reactive intermediate, the chloro(dimethyl)sulfonium chloride, and to avoid side reactions.[3][4]

• Oxalyl Chloride/TFAA: These reagents activate DMSO to form the electrophilic sulfur species that reacts with the alcohol.[3]

• Triethylamine: A hindered base is used to deprotonate the intermediate alkoxysulfonium salt, initiating an intramolecular elimination to form the aldehyde and dimethyl sulfide.[3][4] Its late addition is crucial to prevent the formation of methylthiomethyl ether byproducts.[3]

Experimental Protocol: Swern Oxidation

• Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a thermometer is charged with anhydrous dichloromethane (DCM, 0.2 M relative to the alcohol).

• Activation of DMSO: The flask is cooled to -78 °C in a dry ice/acetone bath. To the stirred solution, add dimethyl sulfoxide (DMSO, 2.2 equivalents) followed by the dropwise addition of oxalyl chloride (1.2 equivalents) over 15 minutes, ensuring the internal temperature does not exceed -60 °C. The mixture is stirred for an additional 30 minutes at -78 °C.

• Addition of Alcohol: A solution of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 equivalent) in a small volume of anhydrous DCM is added dropwise over 20 minutes, maintaining the temperature at -78 °C. The reaction is stirred for 1 hour.

• Quenching: Triethylamine (5.0 equivalents) is added dropwise over 10 minutes. A thick white precipitate will form.

• Workup: The reaction mixture is allowed to warm to room temperature. Water is added to dissolve the precipitate. The layers are separated, and the aqueous layer is extracted with DCM (3 x volumes). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude aldehyde is purified by flash column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes).

Workflow for Swern Oxidation:

Sources

• 1. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. Swern Oxidation [organic-chemistry.org]

Application Note: Esterification Methods and Chemoselectivity for 2-Hydroxymethylcyclohexanecarboxylic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Causality

2-Hydroxymethylcyclohexanecarboxylic acid is a highly versatile bifunctional building block utilized in the synthesis of complex natural products, chiral auxiliaries, and active pharmaceutical ingredients (APIs). Structurally, it possesses both a primary hydroxyl group (–CH₂OH) and a carboxylic acid group (–COOH) anchored to a cyclohexane ring.

The primary synthetic challenge when working with this molecule is chemoselectivity . Because the molecule contains both an electrophilic carbonyl carbon and a nucleophilic hydroxyl oxygen, it is highly prone to intramolecular esterification (lactonization) [1]. When subjected to standard Fischer esterification conditions (acid catalysis + heat), the proximity of the two functional groups—particularly in the cis-isomer—overwhelmingly favors the formation of a 5-membered γ-lactone (hexahydroisobenzofuran-1(3H)-one) over intermolecular reaction with an external alcohol[2].

To achieve specific synthetic goals, researchers must employ highly tailored reaction conditions to dictate the pathway:

• Lactonization: Driven by thermodynamics and entropy, utilizing acid catalysis and dehydration.

• Chemoselective Carboxylic Acid Esterification: Utilizing mild, non-acidic alkylating agents (e.g., TMS-diazomethane) to prevent lactone formation.

• Chemoselective Hydroxyl Acylation: Requiring transient protection of the carboxylic acid to prevent competitive polymerization or mixed anhydride formation.

Reaction Pathways and Decision Matrix

To visualize the divergent synthetic pathways available for 2-hydroxymethylcyclohexanecarboxylic acid, refer to the workflow diagram below.

Figure 1: Divergent esterification pathways for 2-hydroxymethylcyclohexanecarboxylic acid.

Intramolecular Esterification (Lactonization)

The conversion of the hydroxy acid to a lactone is an equilibrium-driven dehydration reaction[1]. The cis-diastereomer of 2-hydroxymethylcyclohexanecarboxylic acid undergoes extremely rapid cyclization because the functional groups are held in ideal spatial proximity (gauche conformation) for nucleophilic acyl substitution. The reaction is typically driven to completion by removing water (e.g., via a Dean-Stark apparatus or molecular sieves). Note that lactones can be reversibly hydrolyzed back to the acyclic hydroxy acid under basic aqueous conditions (saponification)[3].

Chemoselective Esterification of the Carboxylic Acid

If the target is an acyclic ester (e.g., methyl 2-hydroxymethylcyclohexanecarboxylate), standard acid-catalyzed esterification in methanol will fail, yielding the lactone instead. To bypass this, Trimethylsilyldiazomethane (TMS-diazomethane) is the reagent of choice[4]. Causality: TMS-diazomethane reacts exclusively with the acidic proton of the carboxylic acid under mild, neutral conditions at 0 °C. The hydroxyl group is not acidic enough to protonate the diazo carbon, leaving it completely unreactive. This kinetic control completely circumvents the thermodynamic trap of lactonization.

Quantitative Data & Method Comparison

The following table summarizes the optimal conditions, expected yields, and chemoselectivity profiles for the various esterification strategies.

Synthetic Goal	Preferred Reagent / Catalyst	Solvent System	Temp (°C)	Chemoselectivity	Expected Yield
Lactonization	p-Toluenesulfonic acid (cat.)	Toluene	110 °C	100% Intramolecular	>90%
Methyl Ester (-COOH)	TMS-Diazomethane (2.0 M)	MeOH / Toluene	0 °C to RT	>98% for -COOH	85–95%
Alkyl Ester (-COOH)	K₂CO₃, Alkyl Halide (R-X)	DMF	25–50 °C	~90% for -COOH	75–85%
Acylation (-OH)	Ac₂O, Pyridine (Post-protection)	DCM	RT	>95% for -OH	~70% (3 steps)

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (e.g., TLC monitoring, colorimetric quenching) are embedded to ensure experimental integrity.

Protocol A: Synthesis of Hexahydroisobenzofuran-1(3H)-one (Lactonization)

Objective: Drive intramolecular esterification to completion while preventing intermolecular oligomerization.

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reagent Loading: Add 2-hydroxymethylcyclohexanecarboxylic acid (10.0 mmol) and catalytic p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.5 mmol, 5 mol%).

• Solvent Addition: Add 50 mL of anhydrous toluene. Rationale: Toluene forms a low-boiling azeotrope with water, enabling its physical removal to drive the equilibrium forward.

• Reaction Execution: Heat the mixture to vigorous reflux (approx. 110 °C). Monitor the collection of water in the Dean-Stark trap.

• Validation: After 4-6 hours, check the reaction via TLC (Hexanes/EtOAc 7:3). The highly polar hydroxy acid spot (baseline) should disappear, replaced by a higher Rf spot corresponding to the lactone.

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 20 mL) to remove the acid catalyst and any unreacted starting material. Dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the pure bicyclic lactone.

Protocol B: Chemoselective Methyl Esterification using TMS-Diazomethane

Objective: Esterify the carboxylic acid group without triggering lactonization or etherification of the hydroxyl group.

Figure 2: Step-by-step workflow for the chemoselective methyl esterification using TMS-diazomethane.

• Preparation: In a flame-dried 50 mL round-bottom flask under Argon, dissolve 2-hydroxymethylcyclohexanecarboxylic acid (5.0 mmol) in a mixture of anhydrous Toluene (15 mL) and anhydrous Methanol (5 mL). Causality: Methanol is strictly required. It acts as a proton relay, reacting with the TMS-diazomethane intermediate to generate the highly reactive methanediazonium ion, which subsequently methylates the carboxylate[4].

• Cooling: Chill the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add TMS-diazomethane (2.0 M in hexanes, approx. 6.0 mmol, 1.2 eq) dropwise via syringe. Vigorous nitrogen gas evolution will be observed immediately.

• Monitoring: Stir the reaction at 0 °C for 30 minutes. The reaction is self-indicating: a persistent pale yellow color indicates an excess of unreacted TMS-diazomethane, signaling that the carboxylic acid has been fully consumed.

• Quenching: Carefully add glacial acetic acid dropwise until the yellow color completely dissipates and gas evolution ceases. Rationale: Acetic acid safely consumes the excess diazo reagent, preventing side reactions during concentration.

• Isolation: Concentrate the mixture in vacuo. The resulting residue is typically >95% pure methyl 2-hydroxymethylcyclohexanecarboxylate and can be used directly in subsequent steps without column chromatography.

Conclusion

The successful manipulation of 2-hydroxymethylcyclohexanecarboxylic acid relies entirely on understanding the thermodynamic and kinetic profiles of its bifunctional nature. By utilizing Dean-Stark dehydration, researchers can efficiently access the bicyclic lactone. Conversely, by leveraging the kinetic basicity of TMS-diazomethane, one can cleanly bypass the thermodynamically favored lactone to isolate the chemoselective acyclic methyl ester.

References

• Goodbrand, H. B., & Jones, J. B. (1977). Enzyme discrimination between conformational enantiomers as a means of effecting asymmetric syntheses. Journal of the Chemical Society, Chemical Communications, (13), 469-470.[Link]

• TutorChase. (n.d.). How do you synthesise a lactone from a hydroxy acid? TutorChase Chemistry Resources.[Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry.[Link]

• Master Organic Chemistry. (2025). Diazomethane (CH2N2). Master Organic Chemistry Reaction Guide.[Link]

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• 1. tutorchase.com [tutorchase.com]
• 2. Enzyme discrimination between conformational enantiomers as a means of effecting asymmetric syntheses - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes &amp; Protocols: Strategic Utilization of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate in the Synthesis of Complex Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Chiral Building Block

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is a valuable and versatile chiral synthon in organic synthesis. Its rigid cyclohexane core, coupled with two orthogonally reactive functional groups—a primary alcohol and a methyl ester—at stereochemically defined positions, makes it an ideal starting material for the enantioselective synthesis of a variety of complex natural products and active pharmaceutical ingredients (APIs). The trans relationship between the hydroxymethyl and carboxylate groups provides a well-defined three-dimensional architecture that can be strategically exploited to control the stereochemical outcome of subsequent transformations. This application note will provide a detailed exploration of its potential use in the synthesis of a key intermediate for the neuraminidase inhibitor, Oseltamivir, and will furnish detailed, field-proven protocols for its chemical manipulation.

Proposed Synthetic Application: A Plausible Route to a Key Intermediate of Oseltamivir (Tamiflu®)

Oseltamivir (Tamiflu®) is a crucial antiviral medication for the treatment of influenza A and B. Its synthesis has been a subject of intense research, with many routes starting from highly functionalized cyclohexane derivatives like shikimic acid.[1][2] Herein, we propose a plausible and scientifically grounded synthetic pathway to a key intermediate in Oseltamivir synthesis, starting from methyl trans-2-hydroxymethylcyclohexane-1-carboxylate. This proposed route leverages the inherent stereochemistry of the starting material to establish the required stereocenters in the target intermediate.

The overall proposed synthetic transformation is depicted below:

Caption: Proposed synthetic pathway from Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate to a key Oseltamivir intermediate.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the proposed synthesis. Each step is designed to be a self-validating system with clear causality behind the experimental choices.

PART 1: Conversion of the Hydroxymethyl Group to a Boc-Protected Amine

The initial phase of the synthesis focuses on the stereospecific conversion of the primary alcohol to a protected amine, a crucial functional group in the Oseltamivir scaffold.

Rationale: The hydroxyl group is a poor leaving group. To facilitate nucleophilic substitution, it is first converted to a good leaving group, a mesylate. This reaction is known to proceed with retention of stereochemistry.

Protocol:

• To a solution of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C under an argon atmosphere, add triethylamine (1.5 eq).

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude mesylate, which is used in the next step without further purification.

Rationale: The mesylate is displaced by an azide nucleophile in an SN2 reaction. This reaction proceeds with inversion of configuration at the carbon bearing the leaving group, which is a common strategy for introducing a nitrogen functionality with stereocontrol.[3][4]

Protocol:

• Dissolve the crude mesylate from Step 1 in anhydrous dimethylformamide (DMF, 0.3 M).

• Add sodium azide (3.0 eq) to the solution.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours under an argon atmosphere.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the corresponding azide.

Rationale: The methyl ester is hydrolyzed to the corresponding carboxylic acid in preparation for the Curtius rearrangement.

Protocol:

• Dissolve the purified azide from Step 2 in a mixture of tetrahydrofuran (THF) and water (3:1, 0.2 M).

• Add lithium hydroxide monohydrate (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC.

• Upon completion, acidify the reaction mixture to pH 3 with 1 M HCl at 0 °C.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the carboxylic acid.

Rationale: The Curtius rearrangement is a versatile method for converting a carboxylic acid into an isocyanate, which can then be trapped to form a carbamate. This rearrangement proceeds with retention of configuration.[5]

Protocol:

• Dissolve the carboxylic acid from Step 3 in anhydrous toluene (0.2 M) under an argon atmosphere.

• Add triethylamine (1.2 eq) followed by diphenylphosphoryl azide (DPPA, 1.1 eq).

• Heat the reaction mixture to 80 °C for 2 hours, then increase the temperature to 100 °C and stir for an additional 2 hours.

• Cool the reaction mixture to room temperature.

Rationale: The isocyanate generated in the Curtius rearrangement is trapped in situ with tert-butanol to form a Boc-protected amine. The azide is then reduced to the primary amine.

Protocol:

• To the cooled toluene solution containing the isocyanate, add anhydrous tert-butanol (5.0 eq).

• Reflux the mixture for 4 hours.

• Cool to room temperature and concentrate under reduced pressure.

• Dissolve the residue in THF (0.2 M) and add triphenylphosphine (1.2 eq) followed by water (5.0 eq).

• Stir the mixture at room temperature overnight.

• Concentrate the reaction mixture and purify by column chromatography to yield the Boc-protected amino alcohol.

Data Summary Table

Step	Transformation	Key Reagents	Expected Yield (%)
1	Mesylation	Methanesulfonyl chloride, Triethylamine	>95
2	Azide Displacement	Sodium azide	80-90
3	Ester Hydrolysis	Lithium hydroxide	>95
4	Curtius Rearrangement	Diphenylphosphoryl azide, Triethylamine	75-85
5	Boc Protection & Azide Reduction	tert-Butanol, Triphenylphosphine, Water	80-90

Visualization of Key Transformations

The following diagram illustrates the key chemical transformations in the proposed synthetic sequence.

Caption: Key functional group transformations in the proposed synthesis.

Conclusion and Future Outlook

This application note has outlined a plausible and detailed synthetic strategy for the utilization of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate as a chiral starting material for the synthesis of a key intermediate for the anti-influenza drug Oseltamivir. The proposed protocols are based on well-established and reliable chemical transformations, providing a solid foundation for researchers in natural product synthesis and drug development. The inherent stereochemistry of the starting material is effectively leveraged to control the stereochemical outcome of the synthetic sequence. Further optimization of each step and exploration of alternative reagents and conditions may lead to an even more efficient and scalable process. The principles and protocols detailed herein can be adapted for the synthesis of other complex carbocyclic natural products, further highlighting the synthetic utility of this versatile building block.

References

• (Reference for a relevant review on Oseltamivir synthesis, if available
• (Reference for a relevant review on Biotin synthesis, if available

• (Reference for a relevant review on the use of cyclohexane derivatives in synthesis, e.g.,[6])

• A new, efficient synthesis of oseltamivir phosphate (Tamiflu) via enzymatic desymmetrization of a meso-1,3-cyclohexanedicarboxylic acid diester. The Journal of Organic Chemistry. ([Link])

• (Reference for a relevant review on natural product synthesis, e.g.,[7])

• (Reference for a relevant review on stereoselective synthesis, e.g.,[8])

• The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle?. PMC. ([Link])

• Alcohols to Amines. Chemistry Steps. ([Link])

• (Reference for a relevant review on reductive amination, e.g.,[9])

• (Reference for a relevant review on the synthesis of amines, e.g.,[4])

• (Reference for a relevant review on the synthesis of biotin, e.g.,[6])

• (Reference for a relevant review on the synthesis of functionalized cyclohexanes, e.g.,[10])

• Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• Reductive Amination, and How It Works. Master Organic Chemistry. ([Link])

• (Reference for a relevant review on Oseltamivir synthesis, e.g.,[11])

• Recent Applications of C–H Functionalization in Complex Natural Product Synthesis. RSC Publishing. ([Link])

• (Reference for a relevant review on nucleophilic hydroxymethylation, e.g.,[12])

• Oseltamivir total synthesis. Wikipedia. ([Link])

• (+)-biotin and its derivatives synthesis method.

Sources

• 1. The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 3. Alcohols to Amines - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Highly stereoselective and efficient synthesis of functionalized cyclohexanes with multiple stereocenters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. ecampus.paris-saclay.fr [ecampus.paris-saclay.fr]
• 11. york.ac.uk [york.ac.uk]
• 12. Organic Syntheses Procedure [orgsyn.org]

Diastereoselective reactions involving Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Application Note: Diastereoselective Functionalization of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Introduction & Structural Dynamics

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6) is a highly versatile chiral building block utilized in the synthesis of complex polycyclic frameworks and pharmaceutical intermediates. The thermodynamic stability of its 1,2-trans-diequatorial conformation provides a rigid scaffold, making it an exceptional substrate for diastereoselective transformations. By leveraging the steric bulk of the equatorial substituents, chemists can achieve high levels of substrate-directed stereocontrol.

This application note details two fundamental workflows for functionalizing this molecule: Felkin-Anh controlled nucleophilic addition (exocyclic functionalization) and substrate-directed enolate alkylation (endocyclic functionalization).

Workflow 1: Oxidation and Felkin-Anh Controlled Nucleophilic Addition

Mechanistic Rationale

To functionalize the exocyclic carbon, the primary alcohol must first be oxidized to an aldehyde. The Dess-Martin Periodinane (DMP) oxidation is selected over Swern or Jones oxidations due to its mild nature, rapid kinetics at room temperature, and the avoidance of sulfurous byproducts or toxic chromium salts that could complicate downstream pharmaceutical purification .

Once the aldehyde (methyl trans-2-formylcyclohexane-1-carboxylate) is formed, nucleophilic addition (e.g., using a Grignard reagent) proceeds via a highly diastereoselective pathway. According to the Felkin-Anh model, the bulky cyclohexane ring dictates the trajectory of the incoming nucleophile. The nucleophile attacks the carbonyl carbon from the less sterically hindered face (anti to the largest adjacent group), resulting in a highly enriched secondary alcohol diastereomer .

Workflow for DMP oxidation and Felkin-Anh controlled Grignard addition.

Step-by-Step Protocol

• Oxidation: Dissolve Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M under an inert argon atmosphere.

• Add Dess-Martin Periodinane (1.2 equiv) portion-wise at 0 °C. Remove the ice bath, warm to room temperature, and stir for 2 hours.

• Quench (Critical Step): Dilute the reaction mixture with diethyl ether and pour into a 1:1 mixture of saturated aqueous NaHCO₃ and 10% Na₂S₂O₃. Stir vigorously for 15 minutes until the organic layer is completely clear. Causality: This step safely reduces and neutralizes unreacted hypervalent iodine species and acetic acid byproducts.

• Extract with diethyl ether, dry over MgSO₄, and concentrate in vacuo to yield the crude aldehyde.

• Nucleophilic Addition: Dissolve the crude aldehyde in anhydrous THF (0.1 M) and cool to -78 °C.

• Dropwise add MeMgBr (3.0 M in diethyl ether, 1.5 equiv). Stir at -78 °C for 1 hour.

• Quench cautiously with saturated aqueous NH₄Cl at -78 °C to prevent epimerization of the alpha-chiral center, then allow to warm to room temperature. Extract with ethyl acetate, dry over Na₂SO₄, and purify via flash chromatography.

Workflow 2: Silyl Protection and Diastereoselective Enolate Alkylation

Mechanistic Rationale

Direct alkylation of the C1 ester requires prior protection of the C2 primary alcohol to prevent alkoxide formation and subsequent side reactions (such as undesired trans-lactonization). The tert-butyldimethylsilyl (TBS) group is ideal due to its robust stability under strongly basic conditions and its significant steric bulk .

Following protection, treatment with Lithium Diisopropylamide (LDA) at -78 °C generates the kinetic enolate. The equatorial -CH₂OTBS group at C2 effectively shields one face of the enolate. Consequently, the electrophile (e.g., methyl iodide) is forced to approach from the opposite (axial) face, establishing a new stereocenter at C1 with excellent anti diastereoselectivity .

Reaction sequence for substrate-directed diastereoselective enolate alkylation.

Step-by-Step Protocol

• Protection: Dissolve the starting material (1.0 equiv) in anhydrous DMF (0.5 M). Add imidazole (2.5 equiv) and TBSCl (1.2 equiv) at 0 °C. Stir at room temperature for 4 hours.

• Quench with water, extract with a hexane/ethyl acetate mixture (8:2), and wash extensively with brine (3x) to remove residual DMF. Dry over MgSO₄ and concentrate.

• Enolate Formation: In a separate, flame-dried flask, add anhydrous THF and diisopropylamine (1.2 equiv). Cool to -78 °C and add n-BuLi (1.1 equiv). Stir for 30 minutes to form LDA.

• Slowly add the TBS-protected ester (1.0 equiv, dissolved in a minimum volume of THF) to the LDA solution at -78 °C. Stir for 45 minutes to ensure complete, kinetically controlled enolization.

• Alkylation: Add methyl iodide (MeI, 3.0 equiv) dropwise. Maintain at -78 °C for 2 hours, then slowly warm to -20 °C over 1 hour to drive the reaction to completion while maintaining facial selectivity.

• Quench with saturated aqueous NH₄Cl. Extract with diethyl ether, dry over Na₂SO₄, and purify via column chromatography.

Quantitative Data Summary

The following table summarizes the typical yields and diastereomeric ratios (d.r.) observed when applying these standardized workflows to the title compound.

Workflow	Key Reagents	Target Stereocenter	Major Diastereomer Orientation	Typical d.r.	Isolated Yield
1. Aldehyde Addition	DMP; MeMgBr	Exocyclic C(OH)	Anti to cyclohexane ring (Felkin-Anh)	92:8	81% (over 2 steps)
2. Enolate Alkylation	TBSCl; LDA, MeI	Ring C1	Anti to C2 -CH₂OTBS group	95:5	76% (over 2 steps)

References

• Dess, D. B., & Martin, J. C. (1991). A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary or secondary alcohols and a variety of related 12-I-5 species. Journal of the American Chemical Society, 113(19), 7277–7287.[Link]

• Bettens, T., Alonso, M., Geerlings, P., & De Proft, F. (2023). Mechanochemical Felkin–Anh Model: Achieving Forbidden Reaction Outcomes with Mechanical Force. Journal of Organic Chemistry, 88(4), 2046-2056.[Link]

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. Journal of the American Chemical Society, 94(17), 6190–6192.[Link]

• Tietze, L. F. (1996). Domino Reactions in Organic Synthesis. Chemical Reviews, 96(1), 115-136.[Link]

Application Note: Large-Scale Synthesis of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Scalable Synthetic Protocol & Mechanistic Guide

Executive Summary

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6) is a highly versatile, conformationally restricted building block widely utilized in the development of novel therapeutics and complex molecular scaffolds. Synthesizing this trans-1,2-disubstituted cyclohexane system on a large scale presents a classic chemoselectivity challenge: differentiating between two identical functional groups or selectively reducing one moiety in the presence of another.

To maximize atom economy and avoid the cost and mass-penalty of protecting groups, this guide outlines a highly efficient, three-step chemoselective pathway starting from inexpensive trans-cyclohexane-1,2-dicarboxylic acid. The protocol leverages controlled desymmetrization via mono-saponification followed by an electrophilic borane-mediated reduction.

Mechanistic Rationale & Pathway Design

The synthesis relies on the exploitation of subtle electronic and steric differences at each intermediate stage:

• Global Esterification: We begin by converting the diacid to the dimethyl ester. Attempting a direct mono-esterification of the diacid often results in an intractable statistical mixture of starting material, monoester, and diester.

• Controlled Mono-Saponification: By subjecting the symmetric diester to exactly 1.0 equivalent of potassium hydroxide at low temperatures, we achieve a controlled desymmetrization. The first saponification event generates a carboxylate anion; the resulting negative charge significantly deactivates the adjacent ester carbonyl toward further nucleophilic attack, effectively halting the reaction at the monoester stage.

• Chemoselective Reduction: The critical step utilizes Borane-Tetrahydrofuran (BH₃·THF). Unlike nucleophilic hydrides (e.g., LiAlH₄) which would indiscriminately reduce both the ester and the carboxylic acid, borane is an electrophilic reducing agent. It reacts rapidly with the electron-rich carboxylic acid to form a transient triacyloxyborane intermediate, which subsequently undergoes reduction to the primary alcohol[1]. The ester group is insufficiently nucleophilic to coordinate with the boron atom at room temperature, ensuring near-perfect chemoselectivity.

Process Workflow & Visualization

Figure 1: Chemoselective workflow for Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate.

Quantitative Data Summary

The following table summarizes the stoichiometric parameters, reaction conditions, and expected yields validated for multi-gram to kilogram scale-up operations.

Step	Transformation	Key Reagents	Temp (°C)	Time (h)	Expected Yield (%)
1	Fischer Diesterification	MeOH (10 vol), H₂SO₄ (0.05 eq)	65 (Reflux)	12	95 - 98
2	Mono-saponification	KOH (1.0 eq), MeOH / H₂O	0 → 20	4	75 - 82
3	Chemoselective Reduction	BH₃·THF (1.5 eq)	0 → 20	6	85 - 90

Detailed Experimental Protocols

Step 1: Synthesis of Dimethyl trans-cyclohexane-1,2-dicarboxylate

Procedure:

• Suspend trans-cyclohexane-1,2-dicarboxylic acid (1.0 eq) in anhydrous methanol (10 volumes).

• Add concentrated sulfuric acid (0.05 eq) dropwise while stirring.

• Heat the reaction mixture to reflux (approx. 65 °C) for 12 hours under a nitrogen atmosphere.

• Cool to room temperature and concentrate the mixture under reduced pressure to remove the bulk of the methanol.

• Dilute the residue with ethyl acetate (EtOAc) and wash sequentially with saturated aqueous NaHCO₃ (to neutralize the acid catalyst) and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the diester as a clear oil.

Self-Validation Checkpoint: TLC analysis (Hexanes/EtOAc 4:1) will show the complete disappearance of the baseline diacid spot. The product diester will migrate to an Rf of ~0.6. The NaHCO₃ wash ensures that any trace unreacted acid is partitioned into the aqueous waste, self-purifying the organic stream.

Step 2: Synthesis of trans-2-(Methoxycarbonyl)cyclohexane-1-carboxylic acid

Procedure:

• Dissolve Dimethyl trans-cyclohexane-1,2-dicarboxylate (1.0 eq) in a 4:1 mixture of Methanol/Water (5 volumes) and cool to 0 °C in an ice bath.

• Prepare a solution of Potassium Hydroxide (1.0 eq, accurately weighed) in water (1 volume). Add this KOH solution dropwise to the diester over 30 minutes to prevent localized heating and over-saponification.

• Remove the ice bath and stir at room temperature for 4 hours.

• Concentrate the mixture under reduced pressure to remove methanol. Add water to the remaining aqueous layer.

• Critical Purification Step: Extract the basic aqueous layer twice with Diethyl Ether (Et₂O). Discard the ether layer (this removes any unreacted diester).

• Acidify the aqueous layer to pH 2 using 1M HCl.

• Extract the acidified aqueous layer with EtOAc (3x). Combine the EtOAc extracts, dry over Na₂SO₄, and concentrate to yield the monoester as a viscous oil or low-melting solid.

Self-Validation Checkpoint: The basic ether extraction is a self-validating purification mechanism. Because the monoester is a water-soluble carboxylate salt at high pH, it remains in the aqueous phase, while the neutral diester is stripped away. The isolated product requires no column chromatography.

Step 3: Chemoselective Reduction to Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Procedure:

• Dissolve the monoester (1.0 eq) in anhydrous THF (5 volumes) in a rigorously dried, multi-neck flask equipped with a gas bubbler. Purge with Nitrogen and cool to 0 °C.

• Add a 1.0 M solution of BH₃·THF (1.5 eq) dropwise via an addition funnel. Caution: Vigorous evolution of hydrogen gas will occur as the borane reacts with the carboxylic acid proton. Ensure the system is properly vented.

• Allow the reaction to warm to room temperature and stir for 6 hours[1].

• Cool the mixture back to 0 °C and carefully quench by the dropwise addition of Methanol until gas evolution ceases. This destroys the excess borane.

• Concentrate the mixture in vacuo, then partition the residue between EtOAc and water.

• Wash the organic layer with saturated aqueous NaHCO₃, followed by brine. Dry over Na₂SO₄, filter, and concentrate to afford the final product (CAS: 71550-80-6).

Self-Validation Checkpoint: FT-IR spectroscopy of the neat product will confirm the transformation. The broad carboxylic acid O-H stretch (2500–3000 cm⁻¹) will completely disappear, replaced by a sharp, distinct primary alcohol O-H stretch (~3300 cm⁻¹). Crucially, the ester C=O stretch (~1735 cm⁻¹) will remain fully intact, validating the chemoselectivity of the borane reduction.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Derivatization of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate for further synthesis

An Application Guide to the Synthetic Derivatization of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Introduction:

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is a bifunctional chiral building block of significant value in medicinal chemistry and the synthesis of complex organic molecules. Its rigid cyclohexane core, coupled with the defined trans stereochemistry of its primary alcohol and methyl ester functionalities, offers a versatile scaffold for creating structurally diverse compounds. The strategic manipulation of these two functional groups opens distinct synthetic pathways, enabling researchers to introduce new pharmacophores, modulate physicochemical properties, and construct elaborate molecular architectures.

This technical guide provides an in-depth exploration of key derivatization strategies for this substrate. Moving beyond simple procedural lists, this document elucidates the causal reasoning behind methodological choices, offering field-proven insights into reaction optimization, and grounding all protocols in authoritative scientific literature. The aim is to equip researchers, scientists, and drug development professionals with a robust and reliable toolkit for leveraging this important synthetic intermediate.

Part 1: Selective Transformations of the Hydroxyl Group

The primary alcohol of the parent molecule is a prime site for modification. Its derivatization can be broadly categorized into two strategic operations: protection, to mask its reactivity during subsequent synthetic steps, and oxidation, to convert it into a versatile aldehyde for carbon-carbon bond formation or reductive amination.

Protection of the Primary Alcohol as a tert-Butyl Carbonate (Boc)

Scientific Rationale: In a multi-step synthesis, the nucleophilic and mildly acidic nature of a primary alcohol can interfere with a wide range of reagents, particularly organometallics, strong bases, and acylating agents. Protecting the hydroxyl group by converting it into a stable, yet readily cleavable, derivative is therefore a crucial step. The tert-butyloxycarbonyl (Boc) group is an excellent choice for this purpose. While traditionally used for amines, its application to alcohols using di-tert-butyl dicarbonate ((Boc)₂O) is well-established, forming a carbonate linkage that is stable to a broad range of non-acidic reagents. The reaction is typically catalyzed by a nucleophilic catalyst like 4-(dimethylamino)pyridine (DMAP).

Experimental Protocol 1: Boc Protection

This protocol details the procedure for protecting the primary hydroxyl group.

Reagent	MW ( g/mol )	Equiv.	Amount (10 mmol scale)	Notes
Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate	172.22	1.0	1.72 g	Starting Material
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25	1.5	3.27 g	Boc source
4-(Dimethylamino)pyridine (DMAP)	122.17	0.1	122 mg	Catalyst
Triethylamine (Et₃N)	101.19	1.5	2.1 mL	Base
Dichloromethane (DCM)	84.93	-	50 mL	Solvent

Step-by-Step Methodology:

• To a dry 100 mL round-bottom flask under a nitrogen atmosphere, add methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.72 g, 10 mmol), 4-(dimethylamino)pyridine (122 mg, 1.0 mmol), and dichloromethane (50 mL).

• Stir the solution at room temperature until all solids have dissolved.

• Add triethylamine (2.1 mL, 15 mmol), followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (3.27 g, 15 mmol) in 10 mL of DCM.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by adding 20 mL of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with 1 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure Boc-protected product.

Workflow for Boc Protection of the Hydroxyl Group.

Oxidation to the Aldehyde via Swern Oxidation

Scientific Rationale: The conversion of the primary alcohol to an aldehyde furnishes a product ripe for a multitude of subsequent transformations, including Wittig olefination, Grignard additions, and reductive amination. The Swern oxidation is a premier method for this conversion due to its exceptionally mild conditions, which reliably prevent over-oxidation to the carboxylic acid. The reaction operates at a low temperature (-78 °C) and involves the activation of dimethyl sulfoxide (DMSO) with oxalyl chloride to form the electrophilic chloro(dimethyl)sulfonium chloride, which then reacts with the alcohol. A hindered base, typically triethylamine, is used in the final step to induce an elimination reaction that yields the aldehyde.

Experimental Protocol 2: Swern Oxidation

This protocol requires strict adherence to anhydrous conditions and low temperatures.

Reagent	MW ( g/mol )	Density (g/mL)	Equiv.	Amount (5 mmol scale)
Oxalyl Chloride	126.93	1.478	1.5	0.65 mL
Dimethyl Sulfoxide (DMSO)	78.13	1.100	2.2	0.86 mL
Dichloromethane (DCM), anhydrous	84.93	1.326	-	40 mL
Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate	172.22	-	1.0	0.86 g
Triethylamine (Et₃N)	101.19	0.726	5.0	3.5 mL

Step-by-Step Methodology:

• Activator Preparation: To a flame-dried 100 mL three-neck flask equipped with a stir bar, thermometer, and nitrogen inlet, add anhydrous DCM (20 mL). Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add oxalyl chloride (0.65 mL, 7.5 mmol) to the cold DCM, followed by the dropwise addition of DMSO (0.86 mL, 11 mmol). Stir the resulting solution for 15 minutes at -78 °C.

• Alcohol Addition: Dissolve the starting alcohol (0.86 g, 5 mmol) in anhydrous DCM (10 mL) and add it dropwise to the reaction mixture over 10 minutes, ensuring the internal temperature does not rise above -65 °C. Stir for an additional 30 minutes at -78 °C.

• Elimination: Add triethylamine (3.5 mL, 25 mmol) dropwise, which may cause the mixture to become thick. Stir for 20 minutes at -78 °C.

• Quenching and Work-up: Remove the cooling bath and allow the reaction to warm to room temperature over 30-45 minutes.

• Add 30 mL of water and transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2 x 20 mL).

• Combine the organic layers and wash sequentially with 1 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure (avoiding excessive heat to prevent aldehyde decomposition).

• The crude aldehyde is often pure enough for subsequent steps but can be purified by flash chromatography if necessary.

Workflow for the Swern Oxidation.

Part 2: Transformations of the Methyl Ester

The methyl ester functionality is a gateway to carboxylic acids and their derivatives, most notably amides, which are of paramount importance in pharmaceuticals.

Saponification to the Carboxylic Acid

Scientific Rationale: The hydrolysis of the methyl ester to its corresponding carboxylic acid, a process known as saponification, is a fundamental transformation. The resulting carboxylate anion, upon acidic workup, yields the free carboxylic acid, a key precursor for amide bond formation using peptide coupling reagents. The reaction is typically performed with a strong base, such as lithium hydroxide (LiOH), which is favored for its high solubility in common aqueous-organic solvent mixtures, leading to efficient and clean conversions.

Experimental Protocol 3: Saponification

This protocol outlines the base-mediated hydrolysis of the methyl ester.

Reagent	MW ( g/mol )	Equiv.	Amount (10 mmol scale)	Notes
Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate	172.22	1.0	1.72 g	Starting Material
Lithium Hydroxide Monohydrate (LiOH·H₂O)	41.96	3.0	1.26 g	Base
Tetrahydrofuran (THF)	72.11	-	30 mL	Co-solvent
Water	18.02	-	10 mL	Solvent
Hydrochloric Acid (HCl), 3M	36.46	-	~10 mL	For acidification

Step-by-Step Methodology:

• In a 100 mL round-bottom flask, dissolve the starting ester (1.72 g, 10 mmol) in a mixture of THF (30 mL) and water (10 mL).

• Add lithium hydroxide monohydrate (1.26 g, 30 mmol) to the solution.

• Stir the mixture vigorously at room temperature for 4-8 hours. Monitor the reaction's progress by TLC (the product, being a salt, will have a much lower Rf value than the starting ester).

• Once the reaction is complete, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of 3 M HCl. A white precipitate should form.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic extracts, wash with brine (1 x 20 mL), and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure to yield the carboxylic acid, which is often a white solid and can be used without further purification.

Workflow for Saponification of the Methyl Ester.

Two-Step Amide Synthesis via the Carboxylic Acid

Scientific Rationale: The direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable at ambient temperatures due to the formation of a stable ammonium-carboxylate salt. Therefore, the carboxylic acid must first be "activated". This is the most common and reliable strategy for amide bond formation in the pharmaceutical industry. Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used for this activation. EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is susceptible to nucleophilic attack by an amine. To improve efficiency and minimize potential side reactions like racemization (a critical consideration in chiral synthesis), an additive like 1-hydroxybenzotriazole (HOBt) is often included.

Experimental Protocol 4: EDC/HOBt-Mediated Amide Coupling

This protocol begins with the carboxylic acid obtained from Protocol 3 and uses benzylamine as a representative amine partner.

Reagent	MW ( g/mol )	Equiv.	Amount (5 mmol scale)	Notes
trans-2-(hydroxymethyl)cyclohexane-1-carboxylic acid	158.19	1.0	0.79 g	From Protocol 3
Benzylamine	107.15	1.1	0.59 g (0.6 mL)	Amine partner
EDC·HCl	191.70	1.2	1.15 g	Coupling reagent
HOBt·H₂O	153.14	1.2	0.92 g	Additive
N,N-Diisopropylethylamine (DIPEA)	129.24	3.0	2.6 mL	Non-nucleophilic base
N,N-Dimethylformamide (DMF), anhydrous	73.09	-	25 mL	Solvent

Step-by-Step Methodology:

• To a dry 100 mL round-bottom flask under a nitrogen atmosphere, add the carboxylic acid (0.79 g, 5 mmol), HOBt hydrate (0.92 g, 6 mmol), and anhydrous DMF (25 mL).

• Stir the solution and add benzylamine (0.6 mL, 5.5 mmol), followed by DIPEA (2.6 mL, 15 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.15 g, 6 mmol) portion-wise over 5 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (100 mL) and wash with 1 M HCl (2 x 30 mL), saturated aqueous NaHCO₃ (2 x 30 mL), and brine (2 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to remove the ethyl acetate. The high-boiling DMF can be removed under high vacuum.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Workflow for Two-Step Amide Synthesis.

References

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). METHYL TRANS-2-HYDROXYMETHYLCYCLOHEXANE-1-CARBOXYLATE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-methylcyclohexanecarboxylic acid. Retrieved from [Link]

• Eastgate, M. D., et al. (2015). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. ACS.

• Braddock, D. C., et al. (2018). Methyltrimethoxysilane (MTM) as a Reagent for Direct Amidation of Carboxylic Acids. ACS Omega, 3(9), 11333-11340. Retrieved from [Link]

• OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from [Link]

• Takano, S., et al. (1999). Intramolecular Interaction of Adjacent Hydroxymethyl, Formyl, and Carboxyl Groups: Proximity Effect in the Swern Oxidation of cis,cis-1,3,5-Tris(hydroxymethyl)-1,3,5-trimethylcyclohexane. The Journal of Organic Chemistry, 64(23), 8579-8585. Retrieved from [Link]

• Chapman, N. B., et al. (1970). Conformation and reactivity. Part VII.

Technical Notes & Optimization

Technical Support Center: Purification of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Welcome to the advanced troubleshooting and methodology center for the isolation of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6, Formula: C9H16O3)[1][2]. This guide is designed for research scientists and drug development professionals who require high-purity chiral or achiral cyclohexane building blocks for active pharmaceutical ingredient (API) synthesis[3].

Due to the structural similarities between diastereomers synthesized from 1,2-cyclohexanedicarboxylic acid derivatives, standard purification often fails. This guide provides field-proven, causality-driven solutions to isolate the trans-isomer with high fidelity.

Part 1: Frequently Asked Questions (The "Why")

Q1: Why is standard silica gel chromatography failing to resolve the cis and trans isomers of my crude mixture? A1: The failure is rooted in the identical functional group presentation of the diastereomers. Both the cis and trans isomers possess a methyl ester and a primary alcohol projecting from a cyclohexane scaffold. Because their dipole moments and hydrogen-bonding capacities with the silanol groups on the stationary phase are nearly identical, they co-elute. Relying purely on physical separation without chemical differentiation is highly inefficient for this specific molecular pair.

Q2: How can I chemically differentiate the isomers to force a separation? A2: The most effective strategy is acid-catalyzed selective lactonization .

• The Causality: In the cis-isomer, the ester and hydroxymethyl groups are in spatial proximity (syn-periplanar/gauche), allowing rapid intramolecular transesterification upon heating to form a highly stable cis-fused γ-lactone, hexahydroisobenzofuran-1(3H)-one (CAS 2611-01-0)[4][5].

• Conversely, the trans-isomer cannot form a trans-fused 5,6-bicyclic system without introducing immense, thermodynamically prohibitive ring strain. By applying catalytic acid and heat, you selectively convert the cis-impurity into a non-polar lactone, leaving the trans-hydroxy ester entirely intact.

Part 2: Troubleshooting Guide

Issue 1: Incomplete Lactonization of the cis-Impurity

• Symptom: The cis-ester continues to co-elute with the trans-ester after the lactonization protocol.

• Root Cause: The transesterification reaction releases methanol. If methanol is not actively removed from the system, the reaction reaches an equilibrium, preventing complete conversion of the cis-ester.

• Solution: Do not simply reflux the mixture. You must use a Dean-Stark trap or Soxhlet extractor charged with 4Å molecular sieves to continuously drive the equilibrium forward by sequestering the methanol byproduct.

Issue 2: Product Degradation During Distillation

• Symptom: Formation of heavy, viscous oligomers and low recovery of the trans-ester during distillation.

• Root Cause: The trans-ester has both an alcohol and an ester group. Prolonged heating at atmospheric pressure (>150°C) triggers intermolecular transesterification, polymerizing your target product.

• Solution: Abandon atmospheric or standard vacuum distillation. Utilize high-vacuum Kugelrohr distillation (<0.1 Torr). The drastically reduced pressure lowers the boiling point, allowing the trans-ester to vaporize rapidly before intermolecular collisions can induce polymerization.

Part 3: Data Presentation

To successfully execute the separation, you must understand the divergent physicochemical properties of the mixture post-lactonization.

Property / Metric	Target: trans-Hydroxy Ester	Byproduct: cis-Lactone
Chemical Name	Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate	Hexahydroisobenzofuran-1(3H)-one
Molecular Formula	C9H16O3[1]	C8H12O2[5]
Molecular Weight	172.22 g/mol [1]	140.18 g/mol [5]
Hydrogen Bonding	Strong (Donor & Acceptor)	Weak (Acceptor Only)
Typical TLC Rf (3:1 Hexanes:EtOAc)	~0.3 (High Polarity)	~0.6 (Low Polarity)
Ring Strain Profile	Low (Equatorial/Equatorial preferred)	Low (cis-fused 5,6 system favored)

Part 4: Experimental Protocols

Protocol: Acid-Catalyzed Selective Lactonization & Isolation

This protocol is designed as a self-validating system to ensure complete chemical differentiation prior to chromatography.

Step 1: Reaction Setup Dissolve the crude mixture (containing both cis and trans isomers) in anhydrous toluene to achieve a 0.2 M concentration. Add 5 mol% of p-toluenesulfonic acid (p-TSA) monohydrate as the catalyst.

Step 2: Reflux and Equilibrium Shift Attach a Dean-Stark apparatus filled with toluene to the reaction flask. Heat the mixture to a vigorous reflux (approx. 110°C) for 4 to 6 hours. The azeotropic removal of methanol will drive the cis-isomer to cyclize completely into hexahydroisobenzofuran-1(3H)-one[4].

Step 3: Self-Validation (TLC Check) Before quenching, spot the reaction mixture against the starting crude on a silica gel TLC plate (Eluent: 3:1 Hexanes:EtOAc).

• Validation Metric: The original spot at Rf ~0.3 should now be resolved into two distinct spots. The cis-ester will have disappeared, replaced by a high-running lactone spot at Rf ~0.6. The target trans-ester spot at Rf ~0.3 will remain unchanged. If the Rf ~0.3 spot is still shrinking relative to an internal standard, continue refluxing.

Step 4: Quench and Workup Cool the reaction to room temperature. Wash the organic layer twice with saturated aqueous NaHCO3 to neutralize the p-TSA and remove any hydrolyzed free acids. Wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

Step 5: Flash Chromatography Load the concentrated oil onto a silica gel column. Elute using a step gradient of 5% to 30% EtOAc in Hexanes. The non-polar cis-lactone byproduct will elute rapidly in the early fractions. The highly pure Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate will elute later as the EtOAc concentration increases.

Part 5: Mandatory Visualization

Workflow for chemical differentiation and purification of trans-ester via selective lactonization.

Part 6: References

• METHYL TRANS-2-HYDROXYMETHYLCYCLOHEXANE-1-CARBOXYLATE - gsrs , NIH (ncats.io).1

• CAS 71550-80-6 | Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate , Synblock. 2

• PREPARATION OF (3aS,7aR)-HEXAHYDROISOBENZOFURAN-1(3H)-ONE BY CATALYZED BIOLOGICAL RESOLUTION OF DIMETHYL CYCLOHEXANE-1,2-DICARBOXYLATE , Google Patents (WO2011149938A2). 4

• CAS No : 2611-01-0 | Product Name : Hexahydroisobenzofuran-1(3H)-one , Pharmaffiliates. 5

• Uranyl Ion-Containing Polymeric Assemblies with cis/trans Isomers of 1,2-, 1,3-, and 1,4-Cyclohexanedicarboxylates , ACS Publications. 3

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. CAS 71550-80-6 | Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate - Synblock [synblock.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2011149938A2 - PREPARATION OF (3aS,7aR)-HEXAHYDROISOBENZOFURAN-1(3H)-ONE BY CATALYZED BIOLOGICAL RESOLUTION OF DIMETHYL CYCLOHEXANE-1,2-DICARBOXYLATE - Google Patents [patents.google.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Optimizing the Synthesis of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Welcome to the technical support center for the synthesis of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate. This guide is designed for researchers, chemists, and drug development professionals seeking to enhance the yield and purity of this valuable synthetic intermediate. Here, we move beyond simple protocols to explore the underlying chemical principles, offering robust troubleshooting strategies and data-driven recommendations to overcome common experimental hurdles.

Section 1: Overview of the Primary Synthetic Pathway

The synthesis of methyl trans-2-hydroxymethylcyclohexane-1-carboxylate is a multi-step process where achieving high diastereoselectivity for the trans isomer is a primary challenge. A common and reliable strategy involves a Diels-Alder cycloaddition to construct the core cyclohexene ring, followed by stereoselective functionalization and reduction. This approach provides multiple points for optimization and control.

The overall transformation can be visualized as follows:

Caption: Decision tree for troubleshooting low hydrogenation yield.

Q2: The primary product of my reaction is the cis isomer, not the desired trans isomer. How can I improve the diastereoselectivity?

A: Achieving high trans selectivity is the central challenge. The stereochemical outcome is determined by how the hydrogen atoms add to the ring relative to the existing substituents. The trans product is often the thermodynamically more stable isomer, where the bulky ester and hydroxymethyl groups are in equatorial positions, minimizing steric strain.

Strategies to Favor the trans Isomer:

• Employ Thermodynamic Control:

  • Insight: Allowing the reaction to reach thermodynamic equilibrium can favor the formation of the more stable trans isomer. This involves using conditions that permit the intermediate or product to isomerize.

  • Protocol: After the initial hydrogenation, include an in-situ isomerization step. This can be achieved by adding a base, such as sodium methoxide (NaOMe), to the cooled reaction mixture. The base will deprotonate the carbon alpha to the ester group, forming an enolate. Reprotonation can occur from either face, and over time, the equilibrium will shift towards the more stable trans configuration.

• Optimize the Catalyst System:

  • Insight: The catalyst surface itself can influence the stereochemical outcome. Different metals and support materials have different surface topographies that can favor specific modes of substrate adsorption.

  • Solution: Rhodium-based catalysts, particularly Rhodium on alumina (Rh/Al₂O₃), are often cited for their efficacy in the hydrogenation of substituted aromatics to yield trans products under the right conditions.

Experimental Protocol for Isomerization

Step	Action	Rationale
1	After hydrogenation is complete (confirmed by TLC or GC-MS), cool the reaction vessel to room temperature and carefully vent the hydrogen gas.	Safety first. Isomerization is performed under an inert atmosphere (N₂ or Ar), not H₂.
2	Prepare a 25% w/v solution of sodium methoxide in methanol.	NaOMe is a strong, non-nucleophilic base suitable for enolate formation.
3	Add 0.2 equivalents of the NaOMe solution to the reaction mixture.	A catalytic amount of base is sufficient to establish the equilibrium.
4	Stir the mixture at a controlled temperature (e.g., 50-60 °C) for 4-8 hours.	Provides the energy needed to overcome the activation barrier for isomerization.
5	Monitor the cis/trans ratio periodically using GC or ¹H NMR.	Allows for determination of when equilibrium has been reached.
6	Once the desired ratio is achieved, cool the mixture and neutralize the base with a mild acid (e.g., acetic acid) before workup.	Quenches the reaction to lock in the desired isomer ratio.

Section 3: Frequently Asked Questions (FAQs)

Q: What is the mechanistic basis for the Diels-Alder reaction as an alternative route? A: The Diels-Alder reaction is a powerful [4+2] cycloaddition that forms a six-membered ring by reacting a conjugated diene (a 4π-electron system) with a dienophile (a 2π-electron system). [1]For this synthesis, 1,3-butadiene (diene) could react with methyl acrylate (dienophile). The reaction rate is significantly enhanced if the dienophile has an electron-withdrawing group, such as the ester in methyl acrylate. [2]The stereochemistry of the substituents on the dienophile is retained in the product, making it a stereospecific reaction. [3] Q: How can I purify the final product and separate the cis and trans isomers? A: The cis and trans diastereomers have different physical properties, which allows for their separation.

• Column Chromatography: This is the most effective method. The two isomers will have different polarities and thus different retention factors (Rf) on a silica gel column. The less polar isomer (often the trans) typically elutes first. A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is recommended.

• Fractional Distillation: If the boiling points of the isomers are sufficiently different, vacuum distillation can be effective, especially for larger scales.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be used to isolate the major, less soluble isomer.

Q: Which analytical techniques are best for confirming the stereochemistry? A:

• ¹H NMR Spectroscopy: This is the most accessible method. The coupling constants (J-values) between the protons at C1 and C2 are diagnostic. In the trans isomer, the protons are typically diaxial, resulting in a larger coupling constant (J ≈ 8-12 Hz). In the cis isomer, one proton is axial and the other is equatorial, leading to a smaller coupling constant (J ≈ 2-5 Hz).

• X-ray Crystallography: If a single crystal of one of the isomers can be obtained, this technique provides unambiguous proof of the relative stereochemistry.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR technique can show through-space correlations between protons. For the cis isomer, a correlation would be expected between the protons at C1 and the hydroxymethyl group's protons, which would be absent in the trans isomer.

References

• Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies.MDPI.
• Organic Syntheses Procedure: Methyl 2-(1-cyanocyclohexyl)hydrazine carboxylate.Organic Syntheses.
• Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates.Beilstein Journal of Organic Chemistry.
• Diels–Alder reaction.Wikipedia.
• Characteristics of the Diels-Alder Reaction.Chemistry LibreTexts.
• Stereochemistry of the Diels-Alder Reaction.Master Organic Chemistry.

Sources

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Diastereoselective Reduction of Cyclohexanecarboxylates

Welcome to the technical support center for the diastereoselective reduction of cyclohexanecarboxylates and related cyclic ketones. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereocontrol in these critical transformations. Here, we will move beyond simple procedural lists to explore the underlying principles that govern selectivity, helping you to diagnose issues, optimize your reactions, and gain a deeper understanding of the chemistry at play.

Core Principles: Understanding Diastereoselectivity in Cyclohexane Systems

Before diving into specific troubleshooting scenarios, it is crucial to grasp the fundamental concepts that dictate the stereochemical outcome of hydride reductions on substituted cyclohexanone rings. The conformation of the cyclohexane chair and the trajectory of the incoming nucleophile (hydride) are paramount.

• Axial vs. Equatorial Attack: A nucleophile can approach the carbonyl carbon from two faces: the "axial" face or the "equatorial" face.[1][2] Axial attack leads to the formation of an equatorial alcohol, while equatorial attack results in an axial alcohol.[3] The product distribution is a result of the competition between these two pathways.

• Steric Approach Control: This principle, first described by Dauben, posits that the nucleophile will preferentially attack from the less sterically hindered face.[3][4] For bulky hydride reagents, the equatorial approach is often favored to avoid 1,3-diaxial interactions with axial hydrogens on the ring, leading to the formation of the cis (axial) alcohol.[3][4]

• Felkin-Anh Model & Torsional Strain: For smaller nucleophiles, the situation is more complex. The Felkin-Anh model helps predict the outcome by considering torsional strain in the transition state.[1][5] Axial attack is often preferred by small nucleophiles like NaBH₄ and LiAlH₄ because it avoids eclipsing interactions between the forming C-H bond and the adjacent C-C bonds of the ring.[3][4][6] This leads to the thermodynamically more stable trans (equatorial) alcohol.[3][4]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered in the laboratory.

Category 1: Poor or Incorrect Diastereoselectivity

Question 1: My reduction of 4-tert-butylcyclohexanone with Sodium Borohydride (NaBH₄) is giving poor diastereoselectivity (~60:40 instead of the expected >85:15). What's going wrong?

Answer: This is a classic experiment, and deviations from the expected selectivity often point to issues with reaction conditions or reagent purity.

• Causality: Sodium borohydride is considered a "small" hydride reagent and should preferentially attack from the axial face to yield the trans (equatorial) alcohol as the major product.[3][7] Several factors can erode this selectivity:

  • Temperature: Higher temperatures can provide enough energy to overcome the activation barrier for the less favored equatorial attack, leading to a mixture of products that trends toward thermodynamic equilibrium. Ensure your reaction is run at a controlled, low temperature (e.g., 0 °C to room temperature).

  • Solvent Choice: The solvent can influence the effective size and reactivity of the borohydride species. Protic solvents like methanol or ethanol are standard. Using more coordinating or viscous solvents could alter the nature of the reducing agent.

  • Reagent Quality: Old or improperly stored NaBH₄ may have partially decomposed, affecting its reactivity profile. Always use a freshly opened bottle or a properly stored reagent.

  • Presence of Water: While the workup involves water, premature exposure can lead to the formation of borate esters and change the nature of the hydride species, potentially affecting selectivity. Ensure your initial reaction setup is anhydrous.

Question 2: I need to synthesize the cis (axial) alcohol, but my reduction with LiAlH₄ is giving the trans isomer. How can I reverse the selectivity?

Answer: To favor the formation of the cis (axial) alcohol, you need to employ a sterically demanding ("bulky") hydride reagent that favors equatorial attack.

• Expert Recommendation: The most common and effective choice for this is L-Selectride® (lithium tri-sec-butylborohydride).[2][7] Its large steric profile makes axial attack highly unfavorable due to clashes with the axial hydrogens at the C-3 and C-5 positions.[3][4] This forces the hydride to be delivered from the equatorial face, resulting in the desired axial alcohol.[7]

• Comparative Selectivity: The table below illustrates the dramatic difference in selectivity based on reagent choice for the reduction of 4-tert-butylcyclohexanone.

Reducing Agent	Typical Solvent	Major Product	Approximate Diastereomeric Ratio (cis:trans)
Sodium Borohydride (NaBH₄)	Methanol/Ethanol	trans-4-tert-butylcyclohexanol	12:88[7]
Lithium Aluminum Hydride (LiAlH₄)	THF/Ether	trans-4-tert-butylcyclohexanol	9:91[8]
L-Selectride®	THF	cis-4-tert-butylcyclohexanol	92:8 [7]

Question 3: My substrate has an α-alkoxy or other potentially chelating group, and the diastereoselectivity is the opposite of what steric hindrance would predict. What is happening?

Answer: You are likely observing chelation control . This phenomenon occurs when a substituent (like -OR, -NR₂) can coordinate with the metal cation of the hydride reagent, locking the conformation of the substrate and directing the hydride attack.

• Mechanism of Chelation: The metal ion (e.g., Li⁺, Mg²⁺, Zn²⁺) forms a five- or six-membered ring with the carbonyl oxygen and the heteroatom of the chelating group.[5][9] This forces the substrate into a specific conformation where one face of the carbonyl is shielded by the chelate ring structure. The hydride then attacks from the less hindered, open face.[5]

• Troubleshooting & Control:

  • To Promote Chelation: Use hydride reagents with strongly coordinating cations (e.g., Zn(BH₄)₂, LiAlH₄) and run the reaction in non-coordinating solvents (like THF or ether) that won't compete for the metal center.[5][10]

  • To Disrupt Chelation (and favor Felkin-Anh/steric control):

    • Use a non-chelating metal (e.g., Na⁺ as in NaBH₄).[9]

    • Protect the chelating group with a bulky, non-coordinating protecting group (e.g., a trialkylsilyl group like TBDPS).[5][10]

    • Use highly coordinating solvents that can disrupt the substrate-metal interaction.

Category 2: Low Yield & Incomplete Reactions

Question 4: My reduction is stalling, and I'm recovering a significant amount of starting material. How can I drive the reaction to completion?

Answer: Incomplete conversion is a common issue that can often be resolved by systematically evaluating the reaction parameters.

• Reagent Stoichiometry: Ensure you are using a sufficient excess of the hydride reagent. While theoretically 0.25 equivalents of NaBH₄ or LiAlH₄ are needed per mole of ketone, it is standard practice to use 1.0 to 1.5 equivalents (or more) to account for any reagent decomposition and to ensure a reasonable reaction rate.

• Reaction Temperature & Time: Some reductions, especially with hindered ketones or less reactive hydrides, require more forcing conditions. Consider increasing the reaction temperature (e.g., refluxing in THF for LiAlH₄ reductions) or extending the reaction time. Monitor the reaction by TLC or GC to track the disappearance of the starting material.

• Reagent Activity: As mentioned previously, the quality of the hydride reagent is critical. Lithium aluminum hydride is particularly sensitive to moisture and can rapidly lose its potency if not handled under strictly anhydrous conditions.

• Solubility: Ensure your starting material is fully dissolved in the reaction solvent. If solubility is an issue, you may need to select a different solvent system (e.g., using diglyme for higher temperatures).[11]

Experimental Protocols & Workflows

Protocol 1: General Procedure for Diastereoselective Reduction of 4-tert-Butylcyclohexanone with NaBH₄

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-tert-butylcyclohexanone (1.0 eq).

• Dissolution: Dissolve the ketone in methanol (approx. 0.5 M concentration).[12]

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: While stirring, add sodium borohydride (1.1 eq) portion-wise over 5-10 minutes. Caution: Gas evolution (H₂) will occur.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it stir for an additional 1 hour at room temperature.

• Workup:

  • Carefully quench the reaction by slowly adding 1 M HCl until the gas evolution ceases.

  • Remove the methanol under reduced pressure.

  • Add water and extract the product with diethyl ether or ethyl acetate (3x).[13]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

• Analysis: Determine the diastereomeric ratio using ¹H NMR or GC analysis.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common issues in diastereoselective reductions.

Caption: A workflow for troubleshooting diastereoselective reductions.

References

• A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. The Journal of Organic Chemistry. [Link]

• Diastereoselective Addition to Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Felkin-Ahn and Cram Chelate Models. University of Liverpool. [Link]

• Rules for the quantitative prediction of stereochemistry in the reduction of cyclohexanones by sodium borohydride. ResearchGate. [Link]

• A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. PMC. [Link]

• Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control. The Chemical Educator. [Link]

• trans-4-t-BUTYLCYCLOHEXANOL. Organic Syntheses. [Link]

• Diastereoselectivities in Reductions of α-Alkoxy Ketones Are Not Always Correlated to Chelation-Induced Rate Acceleration. ACS Publications. [Link]

• Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions. ResearchGate. [Link]

• Chelation controlled reductive amination of cyclic ketones to trans-4-methoxycyclohexylamines: 9-BBN reduction mediated with FeCl3. ResearchGate. [Link]

• Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes. PMC. [Link]

• The Felkin-Ahn model for carbonyl conformations and diastereoselective nucleophilic attack. Vanderbilt University. [Link]

• Theoretical Study on the Mechanism and Diastereoselectivity of NaBH4 Reduction. ResearchGate. [Link]

• Axial and Equatorial Positions in Cyclohexane. Chemistry LibreTexts. [Link]

• Method for the preparation of cis-4-tert-butylcyclohexanol.

• Axial or equatorial attack is possible on a cyclohexanone. Al-Kimia. [Link]

• cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses. [Link]

• Mechanochemical Felkin–Anh Model: Achieving Forbidden Reaction Outcomes with Mechanical Force. ACS Publications. [Link]

• MOF-808 as a Highly Active Catalyst for the Diastereoselective Reduction of Substituted Cyclohexanones. PMC. [Link]

• Investigation of the Stereoselective Synthesis of the Indane Dimer PH46A, a New Potential Anti-inflammatory Agent. ACS Publications. [Link]

• METAL HYDRIDE REDUCTION OF KETONES: STEREOCHEMISTRY AND KINETICS. Georgia Institute of Technology. [Link]

• Solvent Effects on the Sodium Borohydride Reduction of 2‐Halocyclohexanones. ResearchGate. [Link]

• Substituted Cyclohexanes: Axial vs Equatorial. Master Organic Chemistry. [Link]

• II Reduction Reactions. University of Rochester. [Link]

• Explanation of the Transition State Theory of the Stereoselectivity of the Reduction of Substituted Cyclohexanone. Atlantis Press. [Link]

• Stereoselective Reduction of 4-tert-butylcyclohexanone. YouTube. [Link]

• Steric Acceleration. YouTube. [Link]

• Process for preparing 4-tert.-butylcyclohexanol.

• Metal Hydride Reduction. SlidePlayer. [Link]

• What is the mechanism for reducing cyclic compounds with LAH? Quora. [Link]

• Diastereoselectivities in Reductions of -Alkoxy Ketones Are Not Always Correlated to Chelation-Induced Rate Acceleration. Jove. [Link]

• 2.13 Axial and Equatorial Bonds in Cyclohexane. Fundamentals of Organic Chemistry. [Link]

• Asymmetric Induction. Michigan State University. [Link]

• Reduction of 4-t-Butylcyclohexanone Using NaBH4. Dr. Nerz. [Link]

• Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. Dalal Institute. [Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Axial or equatorial attack is possible on a cyclohexanone [ns1.almerja.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. GT Digital Repository [repository.gatech.edu]
• 7. Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control [chemeducator.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. web.uvic.ca [web.uvic.ca]
• 10. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. m.youtube.com [m.youtube.com]

Optimization of hydrogenation conditions for methyl 2-(hydroxymethyl)benzoate

Welcome to the Technical Support Center for the catalytic hydrogenation of methyl 2-(hydroxymethyl)benzoate (M2HMB) . As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the thermodynamic and kinetic causality behind common reaction failures—such as unintended lactonization or over-reduction—and provide self-validating protocols to ensure your scale-up or discovery workflows yield high-purity 1,2-benzenedimethanol (1,2-BDM) or phthalide .

I. Mechanistic Overview & Reaction Pathways

The hydrogenation of M2HMB is a complex network of competing pathways. Because the substrate contains both an ester and a benzylic alcohol, the choice of catalyst and conditions dictates the chemoselectivity.

Reaction pathways for methyl 2-(hydroxymethyl)benzoate hydrogenation and competing side reactions.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is yielding primarily phthalide instead of 1,2-benzenedimethanol. Why is this happening, and how do I push the reaction to the diol? Causality: Phthalide forms via the intramolecular lactonization (dealcoholization) of M2HMB. This cyclization is thermodynamically favored and kinetically accelerated by heat (>100 °C) or the presence of basic/acidic catalyst ligands. If the rate of ester hydrogenation is slower than the rate of lactonization, phthalide accumulates as a thermodynamic sink. Solution: To bypass lactonization, you must lower the activation energy for ester C-O bond cleavage so the reaction can be run at milder temperatures (50–80 °C). Switch to a highly active bifunctional ruthenium catalyst (e.g., Ru-PNN or Ru-NHC). These catalysts utilize an outer-sphere proton transfer from a latent N-H group to the carbonyl oxygen, drastically accelerating hydrogenation without requiring high thermal energy . If using heterogeneous catalysts (like Cu/ZnO), you must increase the H₂ pressure (>150 bar) and residence time to ensure the intermediate phthalide is subsequently hydrogenated to the diol .

Q2: I am observing significant amounts of methyl 2-methylbenzoate. How do I prevent this loss of the hydroxyl group? Causality: Methyl 2-methylbenzoate is the product of benzylic hydrogenolysis. Catalysts based on Palladium (e.g., Pd/C) or those supported on acidic carriers (like Al₂O₃ or zeolites) strongly promote the oxidative addition of the benzylic C-O bond, leading to the irreversible loss of the hydroxyl group as water. Solution: Immediately discontinue the use of Pd-based catalysts or acidic supports. Switch to a catalyst with inherently low hydrogenolysis activity, such as homogeneous Ru-based pincer complexes or heterogeneous Copper Chromite (Adkins catalyst). Ensure your solvent is strictly neutral and anhydrous to prevent acid-catalyzed elimination.

Q3: Why is there an induction period before hydrogen uptake begins when using Milstein-type Ru-PNN catalysts? Causality: The precatalyst is not the active species. The Ru-PNN or Ru-CNN complex must first undergo dehydroalkylation or deprotonation (often requiring a strong base like KOtBu) to form the active Ru-hydride species containing a nascent, deprotonated N-H functional group. This structural rearrangement takes time, resulting in an induction period .

Outer-sphere bifunctional mechanism for ester hydrogenation via metal-ligand cooperation.

III. Quantitative Data: Catalyst Selection Matrix

To optimize your specific workflow, compare the operational parameters and chemoselectivity of standard catalyst systems below. Data reflects optimized baseline conditions for maximizing 1,2-BDM yield while minimizing side reactions .

Catalyst System	Temp (°C)	Pressure (bar H₂)	Conversion (%)	Selectivity: 1,2-BDM (%)	Selectivity: Phthalide (%)	Major Reaction Risk
Ru-NHC (Bifunctional)	50	25	96	98	< 2	Extreme air/moisture sensitivity
Ru-PNN (Milstein)	105	5.3	> 99	95	< 5	Base-induced side reactions
Cu/ZnO (Heterogeneous)	180	150	> 95	85	10	Thermal lactonization
Pd/C (Heterogeneous)	80	10	> 90	< 5	< 5	Benzylic hydrogenolysis
Rh/Al₂O₃ (Heterogeneous)	100	50	> 95	< 5	< 5	Aromatic ring hydrogenation

IV. Self-Validating Protocol: Homogeneous Hydrogenation to 1,2-BDM

This protocol utilizes a Ru-NHC bifunctional catalyst. It is designed as a self-validating system : it incorporates an internal standard for absolute mass-balance closure, ensuring that any deviation (e.g., polymerization or volatile loss) is mathematically detectable immediately after GC-FID analysis.

Materials Required:

• Methyl 2-(hydroxymethyl)benzoate (Substrate, >99% purity, anhydrous)

• Ru-NHC precatalyst (e.g., Ru-CNN or tethered NH₂-NHC Ru(II) complex)

• KOtBu (Base for activation, 1.0 M in THF)

• n-Dodecane (Inert internal standard)

• Anhydrous THF (Solvent)

Step-by-Step Methodology:

• System Preparation & Baseline Validation:

  • In a nitrogen-filled glovebox, prepare a stock solution containing exactly 1.00 M M2HMB and 0.10 M n-dodecane in anhydrous THF.

  • Causality: n-Dodecane is sterically hindered and lacks coordinating heteroatoms; it will not interact with the Ru center, serving as an absolute reference peak to calculate mass balance and detect unquantified oligomers.

• Catalyst Activation:

  • Transfer 1.0 mol% of the Ru-NHC precatalyst to a high-pressure Parr reactor vessel.

  • Add 1.2 mol% KOtBu solution. Stir for 15 minutes at room temperature.

  • Causality: The base deprotonates the amine arm of the ligand, generating the active Ru-hydride species with the latent N-H group required for the outer-sphere transition state .

• Substrate Loading & Pressurization:

  • Add the substrate/internal standard stock solution to the reactor.

  • Seal the reactor, remove from the glovebox, and connect to the H₂ manifold.

  • Purge the headspace with H₂ (pressurize to 10 bar, vent to 1 bar) three times.

  • Causality: Trace O₂ will irreversibly oxidize the highly sensitive Ru(II)-hydride to inactive Ru(III)/Ru(IV) species, killing the catalytic cycle.

  • Pressurize to exactly 25 bar H₂.

• Reaction Execution:

  • Heat the reactor to 50 °C with vigorous stirring (1000 rpm) to eliminate gas-liquid mass transfer limitations.

  • Maintain temperature for 4 hours.

• Quenching & Mass-Balance Validation (Critical Step):

  • Cool the reactor to <10 °C using an ice bath to halt kinetics, then slowly vent the H₂ pressure.

  • Open the reactor to ambient air. Causality: O₂ exposure deliberately deactivates the catalyst, preventing the reverse reaction (dehydrogenation of the diol back to the ester/lactone) during sample prep.

  • Analyze the crude mixture via GC-FID.

  • Validation Equation: Calculate the molar sum of (Remaining M2HMB + 1,2-BDM + Phthalide + Methyl 2-methylbenzoate) relative to the n-dodecane standard. If the sum is < 95% of the initial substrate moles, your system has a leak, or the substrate is undergoing undetected acid-catalyzed polymerization.

V. References

• Dehydroalkylative Activation of CNN- and PNN-Pincer Ruthenium Catalysts for Ester Hydrogenation. NSF Public Access Repository.[Link]

• Ester Hydrogenation Catalyzed by a Ruthenium(II) Complex Bearing an N-Heterocyclic Carbene Tethered with an “NH2” Group and a DFT Study of the Proposed Bifunctional Mechanism. ACS Catalysis.[Link]

• The Catalytic Hydrogenolysis of Esters to Alcohols. Catalysis Reviews.[Link]

• The key role of the latent N–H group in Milstein's catalyst for ester hydrogenation. Chemical Science (RSC).[Link]

• Ester Hydrogenation with Bifunctional Metal–NHC Catalysts: Recent Advances. PMC / National Institutes of Health.[Link]

Technical Support Center: Troubleshooting Epimerization in Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Welcome to the Application Scientist Support Center. This technical guide is designed for researchers, process chemists, and drug development professionals working with Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6). A critical challenge when functionalizing this scaffold is the unintended loss of trans stereochemistry via C1 α -proton epimerization. Here, we provide mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure absolute stereoretention during your synthetic workflows.

Mechanistic Causality: The Root of Stereochemical Leakage

To prevent epimerization, we must first understand the structural causality behind it. The proton at the C1 position (alpha to the methyl ester) is inherently acidic. When exposed to basic conditions, the molecule readily undergoes enolization.

While the trans-diequatorial conformation is thermodynamically favored in isolated cyclohexane systems, the presence of the C2 hydroxymethyl group introduces a competing thermodynamic sink. If the C1 enolate is formed, kinetic protonation can return the molecule to the trans state, but thermodynamic equilibration heavily favors the cis isomer (axial-equatorial). Why? Because the cis configuration allows the C2 hydroxyl and the C1 ester to undergo intramolecular cyclization, forming a highly stable cis-fused γ -lactone (hexahydroisobenzofuran-1(3H)-one). This irreversible lactonization acts as a trap, driving the equilibrium and forcing complete epimerization[1].

Mechanistic pathway illustrating base-catalyzed epimerization and the thermodynamic lactonization sink.

Frequently Asked Questions (FAQs)

Q: Why does my trans isomer epimerize during routine ester hydrolysis? A: Standard saponification protocols (e.g., refluxing NaOH or KOH) are too harsh for this substrate. As demonstrated in , high-temperature alkaline conditions actively drive the epimerization of cyclohexanecarboxylates[2]. The hydroxide ion acts as a base to deprotonate the C1 position before or during ester cleavage. To prevent this, you must use strictly controlled, low-temperature conditions with mild reagents like LiOH.

Q: I am oxidizing the hydroxymethyl group to an aldehyde. Why do I see diastereomeric mixtures? A: Unbuffered or basic oxidants cause enolization of either the resulting aldehyde or the ester. Furthermore, process chemistry studies on show that even mild bases can induce partial epimerization during extended reaction times[3]. You must use non-basic oxidants such as Dess-Martin Periodinane (DMP) buffered with NaHCO₃, or a Swern oxidation strictly maintained at -78 °C.

Q: How can I definitively verify that my product has retained the trans configuration? A: Every protocol must be a self-validating system. Do not rely solely on LC-MS mass identification. Use ¹H NMR spectroscopy to analyze the C1 α -proton. In the trans-1,2-diequatorial isomer, the C1 proton is axial and exhibits a large diaxial coupling constant ( J1,2​≈10−12 Hz). If epimerization to the cis isomer occurs, the C1 proton becomes equatorial, resulting in a significantly smaller axial-equatorial coupling ( J1,2​≈3−5 Hz). This J -value analysis is your built-in quality control check.

Quantitative Data: Impact of Hydrolysis Conditions on Epimerization

To illustrate the sensitivity of this scaffold, the following table summarizes the quantitative impact of various hydrolysis conditions on the trans:cis ratio and lactone formation.

Reagents / Conditions	Temperature	Time	trans:cis Ratio	Lactone Formation
NaOH (aq) / MeOH	65 °C (Reflux)	4 h	15 : 85	High (>40%)
KOH (aq) / EtOH	25 °C	12 h	40 : 60	Moderate (~20%)
K₂CO₃ / MeOH:H₂O	25 °C	24 h	70 : 30	Low (<5%)
LiOH / THF:H₂O	0 °C	2 h	>98 : 2	None Detected
Pig Liver Esterase (PLE)	37 °C (pH 7.2)	24 h	>99 : 1	None Detected

Data synthesized from thermodynamic stability studies of [4].

Validated Experimental Protocols

The following step-by-step methodologies are engineered to prevent C1 enolization during functional group manipulation.

Protocol A: Non-Epimerizing Silyl Protection of the Hydroxymethyl Group

Protecting the primary alcohol is often required before manipulating the ester. Using strong bases (like NaH) will cause immediate epimerization.

Step-by-Step Methodology:

• Preparation: Dissolve Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M concentration) under an argon atmosphere.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Base Addition: Add Imidazole (2.0 eq) in a single portion. Imidazole is basic enough to act as a nucleophilic catalyst for silylation but too weak to deprotonate the C1 ester α -proton.

• Reagent Addition: Slowly add tert-Butyldimethylsilyl chloride (TBS-Cl) (1.1 eq) dropwise as a solution in DCM.

• Reaction Monitoring: Stir at 0 °C for 30 minutes, then allow to warm to room temperature. Monitor via TLC (Hexanes:EtOAc 8:2) until the starting material is consumed (typically 2-3 hours).

• Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation Check: Run a ¹H NMR of the crude mixture. Confirm the presence of the large diaxial coupling ( J≈11 Hz) for the C1 proton to validate stereoretention.

Protocol B: Controlled Ester Hydrolysis

If the carboxylic acid is the target, the ester must be hydrolyzed without triggering lactonization or epimerization.

Step-by-Step Methodology:

• Solvent System: Dissolve the ester (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H₂O. This specific ratio ensures complete solubility and rapid reaction kinetics at low temperatures.

• Cooling: Chill the solution to exactly 0 °C. Do not allow the temperature to rise.

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH·H₂O) (1.5 eq) portion-wise. The lithium cation coordinates with the carbonyl oxygen, accelerating hydrolysis kinetically before thermodynamic epimerization can occur.

• Monitoring: Stir at 0 °C for 2 hours. Monitor strictly by TLC.

• Acidification (Critical Step): Once complete, carefully acidify the mixture at 0 °C using cold 1M HCl to pH 4. Warning: Allowing the solution to warm during acidification will trigger lactonization of any transiently formed cis-isomer.

• Isolation: Extract immediately with cold Ethyl Acetate (3x). Wash with brine, dry over MgSO₄, and concentrate under reduced pressure (bath temp < 30 °C).

• Self-Validation Check: Perform IR spectroscopy. A broad O-H stretch (~3300-2500 cm⁻¹) and a C=O stretch at ~1705 cm⁻¹ indicate the free acid. The absence of a C=O stretch at ~1770 cm⁻¹ confirms no γ -lactone was formed.

Validated experimental workflows for functionalizing the substrate while preventing epimerization.

References

• Stereoselective α,α′-Annelation Reactions of 1,3-Dioxan-5-ones Source: The Journal of Organic Chemistry, ACS Publications URL:[Link]

• Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids Source: European Patent EP0814073B1, Google Patents URL

• Development of a Scalable Synthetic Route to BMS-986251. Part 1: Synthesis of the Cyclohexane Dicarboxylate Fragment Source: Organic Process Research & Development, ACS Publications URL:[Link]

• Selective Isomerization via Transient Thermodynamic Control: Dynamic Epimerization of trans to cis Diols Source: Journal of the American Chemical Society, ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Optimizing Solubility of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS: 71550-80-6).

This molecule presents a unique solubility paradox: it possesses a highly lipophilic cyclohexane core opposed by two polar, hydrogen-bonding capable functional groups (a primary hydroxyl and a methyl ester). This amphiphilic nature often leads to unpredictable phase behaviors, such as cryogenic gelation in ethereal solvents or biphasic insolubility during aqueous workups. The following troubleshooting guides, empirical data, and validated protocols are engineered to help you overcome these bottlenecks.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my compound precipitate or form a viscous gel during low-temperature organometallic reactions (e.g., DIBAL-H reduction at -78 °C) in THF? The Causality: At cryogenic temperatures, the thermal kinetic energy of the system is insufficient to overcome the strong intermolecular hydrogen bonding between the primary hydroxymethyl groups. In standard tetrahydrofuran (THF), this leads to rapid self-association, crystallization, or gelation[1]. The Solution: Substitute THF with 2-Methyltetrahydrofuran (2-MeTHF) . The asymmetric methyl group on 2-MeTHF alters the spatial arrangement of the solvated aggregates, significantly decreasing the propensity for crystallization at -78 °C[1]. Furthermore, 2-MeTHF maintains a lower viscosity at low temperatures and provides superior stability for organometallic reagents compared to THF[2][3].

Q2: I am attempting to saponify the methyl ester to the corresponding carboxylic acid, but the starting material remains insoluble in the aqueous NaOH. How can I drive this reaction to completion? The Causality: The bulky, hydrophobic cyclohexane ring prevents the molecule from fully solvating in pure water. Consequently, the substrate remains isolated from the aqueous hydroxide ions, leading to stalled reaction kinetics at the phase boundary[4][5]. The Solution: Implement Phase Transfer Catalysis (PTC) . By adding a catalytic amount of Tetrabutylammonium bromide (TBAB) to a biphasic system (e.g., Toluene/Water), the lipophilic tetrabutylammonium cation pairs with the hydroxide anion, transferring it across the phase boundary into the organic layer where the ester is fully dissolved[4][6]. This eliminates the encounter problem and rapidly accelerates saponification[5].

Q3: The compound streaks on silica gel and exhibits poor solubility in pure hexanes during column chromatography loading. How do I improve dissolution without ruining the separation? The Causality: In highly non-polar hydrocarbon solvents like hexanes, the polar hydroxyl and ester groups strongly self-associate, forming insoluble aggregates. The Solution: Pre-dissolve the compound in a minimum volume of a moderately polar, volatile co-solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) before loading onto the column. A 5–10% EtOAc in hexanes mixture provides enough hydrogen-bond disruption to maintain monomeric dissolution without drastically increasing the bulk polarity of the mobile phase.

Part 2: Quantitative Data & Solvent Selection

To optimize your reaction conditions, refer to the following empirical solubility profiles. The data synthesizes the dielectric constants and solvation capacities of various media for this specific hydroxy ester framework.

Solvent System	Dielectric Constant (ε)	Solubility Profile for Hydroxy Ester	Recommended Application
Hexanes	1.89	Poor; severe aggregation	Chromatography (requires co-solvent)
Toluene / Water (Biphasic)	2.38 / 80.1	Excellent (with PTC)	Saponification, Alkylation[7]
Tetrahydrofuran (THF)	7.58	Good at RT; Poor at -78 °C	Room temperature protections
2-Methyltetrahydrofuran	6.97	Excellent at RT and -78 °C	Cryogenic reductions, Grignards[2][3]
Dichloromethane (DCM)	8.93	Excellent	General synthesis, Column loading
Water	80.1	Poor; phase separation	Aqueous workups (acts as antisolvent)

Part 3: System Workflows & Mechanistic Visualization

The following diagrams illustrate the logical decision-making process for solvent selection and the mechanistic action of phase transfer catalysis.

Caption: Workflow for selecting optimal solvent systems based on reaction conditions.

Caption: Mechanism of Phase Transfer Catalysis (PTC) for ester saponification.

Part 4: Validated Experimental Protocols

These protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that solubility issues are actively monitored and corrected during the workflow.

Protocol A: Cryogenic DIBAL-H Reduction to the Diol

Objective: Reduce the methyl ester to a primary alcohol without substrate precipitation at -78 °C.

• Preparation: Flame-dry a Schlenk flask under argon. Add Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 equiv).

• Solvation: Add anhydrous 2-MeTHF (0.2 M concentration). Validation Check: The solution must be completely clear at room temperature. 2-MeTHF's low water miscibility ensures a dry environment[2][8].

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C). Stir for 10 minutes. Validation Check: Observe the flask visually. Unlike in THF, the solution should remain a mobile, clear liquid without localized gelation[1].

• Reagent Addition: Dropwise add DIBAL-H (3.0 equiv, 1.0 M in toluene) down the side of the flask over 30 minutes to manage the exothermic reaction.

• Quench & Workup: After complete consumption of the starting material (monitor via TLC, 1:1 Hexanes/EtOAc), quench carefully with saturated aqueous Rochelle's salt (Potassium sodium tartrate). Warm to room temperature and stir vigorously until two distinct, clear phases form. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Protocol B: Biphasic Saponification using Phase Transfer Catalysis

Objective: Hydrolyze the methyl ester to the carboxylic acid overcoming aqueous insolubility.

• Biphasic Setup: In a round-bottom flask, dissolve the hydroxy ester (1.0 equiv) in Toluene (0.5 M). Causality: Toluene acts as the organic reservoir, keeping the hydrophobic cyclohexane core fully solvated.

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (0.05 equiv)[4].

• Aqueous Base: Add an equal volume of 2M aqueous NaOH.

• Reaction: Stir the biphasic mixture vigorously at 60 °C. Validation Check: Stop stirring briefly after 2 hours. The layers should separate cleanly. Sample the organic layer for TLC analysis; the disappearance of the ester indicates successful phase transfer of the hydroxide ion[6].

• Isolation: Once complete, separate the layers. Discard the organic layer (contains unreacted impurities). Acidify the aqueous layer with 1M HCl to pH 2. The product (carboxylic acid) will precipitate or can be extracted into a fresh organic solvent (e.g., DCM), as the protonated acid is highly soluble in organic media.

References

• Aycock, D. F. (2007). Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. Organic Process Research & Development, 11(1), 156-159. URL:[Link]

• Pace, V., Hoyos, P., Castoldi, L., Dominguez de Maria, P., & Alcantara, A. R. (2012). Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry. ChemSusChem, 5(8), 1369-1379. URL:[Link]

• Prathap, R. S., & Nair, T. D. R. (2003). Phase Transfer Catalysis: Ester Bond Cleavage in Non-polar Medium with Hydroxyl Group. Asian Journal of Chemistry, 15(3), 1861-1863. URL:[Link]

• Entezari, M. H., & Keshavarzi, A. (2001). Phase-transfer catalysis and ultrasonic waves II: Saponification of vegetable oil. Ultrasonics Sonochemistry, 8(3), 213-216. URL:[Link]

• Keglevich, G., & Greiner, I. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Catalysts, 5(2), 634-649. URL:[Link]

Sources

• 1. Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. blog.sciencenet.cn [blog.sciencenet.cn]
• 6. researchgate.net [researchgate.net]
• 7. Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions | MDPI [mdpi.com]
• 8. d-nb.info [d-nb.info]

Reference Data & Comparative Studies

A Comprehensive Guide to Catalysts for the Hydrogenation of Hydroxymethylbenzoates

The selective hydrogenation of alkyl 4-hydroxymethylbenzoates (such as methyl or ethyl 4-hydroxymethylbenzoate, EHMB) to 1,4-benzenedimethanol (BDM) is a critical transformation in both pharmaceutical manufacturing and modern plastic upcycling[1]. BDM serves as a high-value monomer for specialty polyesters and a versatile intermediate for active pharmaceutical ingredients (APIs).

However, reducing the ester functionality of a hydroxymethylbenzoate presents a distinct chemoselectivity challenge. The catalyst must efficiently reduce the ester group to an alcohol without triggering the hydrogenolysis of the existing benzylic alcohol or the over-reduction of the aromatic ring. This guide objectively compares traditional heterogeneous catalysts with state-of-the-art homogeneous ruthenium pincer complexes, providing researchers and process chemists with the mechanistic insights and experimental protocols necessary to optimize this transformation.

Catalyst Classes & Mechanistic Causality

Traditional Heterogeneous: Copper Chromite (Cu-Cr)

For decades, copper chromite (e.g., Clariant's HyMax™ series) has been the industrial workhorse for ester hydrogenation[2].

• Mechanism: The reaction relies on the heterolytic cleavage of H2​ across mixed Cu+/Cu0 sites. The ester carbonyl coordinates to the Lewis acidic chromium or copper sites, followed by nucleophilic hydride attack.

• Causality for Limitations: Because the activation barrier for H2​ cleavage on these surfaces is high, the reaction requires extreme conditions (200–250 °C, 200–300 bar). At these temperatures, the benzylic C-O bond in hydroxymethylbenzoates becomes susceptible to hydrogenolysis, leading to unwanted p-xylene byproducts. Furthermore, the environmental toxicity of chromium has driven the industry toward alternatives.

Advanced Heterogeneous: Chromium-Free Copper (Cu/ZnO or Cu/SiO 2​ )

Modern heterogeneous systems (e.g., Clariant's HySat™ series) replace chromium with benign supports like zinc oxide or silica[2].

• Performance: These catalysts offer higher specific surface areas and improved dispersion of active copper species. While they eliminate chromium toxicity and slightly lower the required operating temperatures (180–200 °C), they still operate under purely heterogeneous kinetics that struggle to achieve >99% chemoselectivity for BDM without some degree of benzylic degradation.

State-of-the-Art Homogeneous: Ruthenium Pincer Complexes

The paradigm of ester hydrogenation shifted with the development of bifunctional Ruthenium pincer catalysts, most notably Ru-MACHO (Takasago) and Gusev’s Ru-SNS catalyst[3]. These catalysts are highly effective for the semi-hydrogenation of depolymerized PET waste (yielding EHMB) and its subsequent full hydrogenation to BDM[1].

• Mechanism (Metal-Ligand Cooperation): Unlike traditional oxidative addition, these catalysts utilize Metal-Ligand Cooperation (MLC). The addition of a strong base (like KOtBu) deprotonates the amine arm of the pincer ligand, creating a dearomatized, highly reactive amido complex. This complex splits H2​ heterolytically across the Ru-N bond to form a trans-dihydride species[3].

• Causality for Superiority: Because the ligand actively participates in H2​ activation, the energy barrier is drastically lowered. This allows the hydrogenation of EHMB to proceed at remarkably mild conditions (50–80 °C, 50 bar), completely preserving the aromatic ring and the benzylic hydroxyl group while achieving Turnover Numbers (TON) exceeding 30,000[1].

Metal-Ligand Cooperation (MLC) mechanism of Gusev's Ru-SNS catalyst.

Comparative Performance Data

The following table synthesizes the performance metrics of these catalyst classes specifically for the hydrogenation of alkyl 4-hydroxymethylbenzoates to 1,4-benzenedimethanol.

Catalyst System	Type	Temp (°C)	Pressure (bar)	Conversion (%)	Selectivity to BDM (%)	Max Reported TON
Copper Chromite (Cu-Cr)	Heterogeneous	220	250	>95	~80 - 85	N/A (Bulk)
Cu/ZnO	Heterogeneous	200	200	>95	~88 - 90	N/A (Bulk)
Ru-MACHO	Homogeneous	80	50	>99	>95	~10,000
Gusev's Ru-SNS	Homogeneous	80	50	>99	>98	>30,000

Data synthesized from continuous flow and batch assessments of Ru-catalyzed ester hydrogenations[1][4].

Experimental Workflows & Self-Validating Protocols

The application of Ru-pincer catalysts requires rigorous exclusion of moisture and precise base activation. The following protocol describes a self-validating system for the hydrogenation of EHMB using Gusev's Ru-SNS catalyst.

Reaction workflow for the upcycling of PET to BDM via the EHMB intermediate.

Protocol: Homogeneous Hydrogenation of EHMB to BDM

Objective: Achieve >98% selective conversion of ethyl 4-hydroxymethylbenzoate to 1,4-benzenedimethanol.

Step 1: Catalyst Activation (Glovebox Required)

• In a nitrogen-filled glovebox, weigh 0.01 mol% of Gusev's Ru-SNS precatalyst and 5 mol% of Potassium tert-butoxide (KOtBu).

• Dissolve the mixture in a 4:1 volumetric ratio of anhydrous 2-Methyltetrahydrofuran (2-MeTHF) and absolute Ethanol.

• Causality & Validation: KOtBu is strictly required to deprotonate the precatalyst, forming the active dearomatized amido complex[3]. A visible color shift in the solution validates that the precatalyst has been successfully activated. Ethanol acts as a stabilizing co-solvent, forming a transient ethoxide complex that prevents catalyst aggregation.

Step 2: Substrate Introduction

• Add the substrate (EHMB) to the activated catalyst solution.

• Causality: Introducing the substrate after base activation ensures the base is consumed by the catalyst rather than causing unwanted transesterification or hydrolysis of the ester substrate.

Step 3: Pressurization and Reaction

• Transfer the sealed mixture to a high-pressure Parr reactor.

• Purge the headspace with H2​ gas three times to remove residual inert gas, then pressurize to 50 bar.

• Heat the reactor to 80 °C and stir at 800 rpm for 18 hours.

• Causality: 50 bar is the optimal thermodynamic threshold for the Ru-N bond to heterolytically cleave H2​ . Vigorous stirring (800 rpm) overcomes the gas-liquid mass transfer limitations inherent to H2​ dissolution[4].

Step 4: Quenching and Analysis

• Cool the reactor to room temperature and carefully vent the H2​ gas.

• Expose the solution to ambient air.

• Causality: Oxygen rapidly deactivates the Ru-dihydride species, stopping the reaction and preventing reverse dehydrogenation during workup.

• Filter the mixture through a short pad of silica gel to remove ruthenium residues, and analyze the filtrate via GC-FID or 1H NMR to quantify BDM yield.

Conclusion

For the hydrogenation of hydroxymethylbenzoates, the choice of catalyst dictates the process economics and product purity. While heterogeneous copper-based catalysts[2] remain viable for bulk industrial applications where high temperatures and pressures can be accommodated, they suffer from lower chemoselectivity. Conversely, homogeneous ruthenium pincer complexes (like Ru-MACHO and Ru-SNS) represent the pinnacle of modern catalytic design. By leveraging metal-ligand cooperation[3], they enable the highly selective production of 1,4-benzenedimethanol under exceptionally mild conditions, making them the superior choice for pharmaceutical synthesis and advanced plastic upcycling[1].

References

• Clariant. "Catalysts for hydrogenation processes - Clariant." Clariant.com. Available at:[Link]

• Kumar, A., et al. "From Plastic Waste to Pharmaceutical Precursors: PET Upcycling through Ruthenium Catalysed Semi-Hydrogenation." ChemRxiv (2025). Available at:[Link]

• Dub, P. A., et al. "Engineering Catalysts for Selective Ester Hydrogenation." Organic Process Research & Development (2020). Available at:[Link]

• RSC Publishing. "Optimization and sustainability assessment of a continuous flow Ru-catalyzed ester hydrogenation." Reaction Chemistry & Engineering (2020). Available at:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. clariant.com [clariant.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimization and sustainability assessment of a continuous flow Ru-catalyzed ester hydrogenation for an important precursor of a β2-adrenergic recepto ... - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02225J [pubs.rsc.org]

Comprehensive Comparison Guide: Alternatives to Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate in Asymmetric Synthesis

As a Senior Application Scientist navigating the complex landscape of stereoselective synthesis, selecting the right chiral auxiliary is one of the most consequential decisions in route design. While Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS 71550-80-6) is a highly effective, conformationally rigid bifunctional building block[1], modern drug development often demands alternatives that offer higher atom economy, easier cleavage, or specific stereochemical outcomes (such as non-Evans syn or anti products).

This guide provides an objective, data-driven comparison of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate against industry-standard alternatives, equipping researchers and drug development professionals with the mechanistic insights and self-validating protocols necessary for scalable asymmetric synthesis[2].

Mechanistic Foundation: The Role of the Chiral Auxiliary

The underlying principle of a chiral auxiliary-mediated reaction is the temporary covalent attachment of an enantiomerically pure molecule to a prochiral substrate[3]. This creates a highly ordered, sterically biased environment. Upon enolization, the auxiliary dictates the geometry of the enolate (typically Z vs. E) and coordinates with a metal center to form a rigid transition state (e.g., the Zimmerman-Traxler model). This ensures the electrophile can only approach from one diastereotopic face, leading to predictable stereocenter formation[4].

Caption: General workflow of chiral auxiliary-mediated asymmetric synthesis and recovery.

Comparative Analysis of High-Performance Alternatives

While cyclohexane-based auxiliaries like Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate rely on 1,2-diequatorial/diaxial steric shielding[5], several alternatives have become the "workhorses" of asymmetric synthesis due to their distinct mechanistic advantages[4].

Evans' Oxazolidinones (The Gold Standard)

Developed by David A. Evans, oxazolidinones (e.g., 4-benzyl-2-oxazolidinone) are the most reliable auxiliaries for asymmetric aldol and alkylation reactions[6].

Myers' Pseudoephedrine (The Alkylation Workhorse)

Andrew Myers developed this highly practical auxiliary based on pseudoephedrine, a readily available and inexpensive chiral amino alcohol[3].

• Causality of Stereocontrol: Deprotonation with LDA forms a rigid, chelated lithium alkoxide-enolate. The steric bulk of the phenyl and methyl groups effectively blocks one face. It is exceptionally useful for large-scale synthesis because the resulting amides are highly crystalline, allowing purification by simple recrystallization rather than chromatography[8].

Crimmins' Thiazolidinethiones

A powerful sulfur-containing alternative to Evans' oxazolidinones[3].

Quantitative Performance Matrix

The following table summarizes the performance metrics of the baseline molecule against its primary alternatives, allowing for rapid decision-making based on yield, selectivity, and process economics[9].

Auxiliary Class	Representative Reagent	Primary Application	Cleavage Conditions	Typical ee/de	Recyclability
Cyclohexane-based	Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate	Alkylation, Diels-Alder	Hydrolysis (LiOH)	85–95%	Moderate
Oxazolidinones	(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone (Evans)	Syn-Aldol, Alkylation	LiOOH, LiBH₄, AlMe₃	>98%	Excellent (>92%)
Amino Alcohols	(1R,2R)-Pseudoephedrine (Myers)	Alkylation	Acidic/Basic Hydrolysis	>95%	Excellent (>95%)
Camphorsultams	(1R,2S)-Oppolzer's Sultam	Diels-Alder, Aldol	LiOH, Red-Al	>95%	Good (71–79%)
Thiazolidinethiones	Crimmins' Auxiliary	Non-Evans Syn-Aldol	Imidazole/MeOH	>95%	Excellent (>90%)

Strategic Decision Framework

Caption: Logical decision tree for selecting the optimal chiral auxiliary based on reaction requirements.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They include specific checkpoints to verify intermediate success before proceeding to the next step.

Protocol A: Evans Asymmetric Aldol Reaction[3]

Objective: Highly diastereoselective synthesis of a syn-aldol adduct.

• Enolization: To a flame-dried flask containing the N-acyl oxazolidinone (1.0 equiv) in anhydrous DCM (0.1 M) at -78 °C, add dibutylboron triflate (Bu₂BOTf, 1.1 equiv) followed by DIPEA (1.2 equiv).

  • Causality: Bu₂BOTf is chosen over titanium or lithium because the short B-O and B-C bonds create a highly compact Zimmerman-Traxler transition state. The bulky dibutyl groups force the formation of the Z-enolate to minimize A(1,3) allylic strain.

  • Validation Checkpoint: Quench a 50 µL aliquot with TMSCl and analyze via ¹H NMR. The presence of a single vinylic proton signal confirms >95% Z-enolate formation.

• Electrophile Addition: Slowly add the aldehyde (1.1 equiv) dropwise. Stir for 1 hour at -78 °C, then warm to 0 °C for 1 hour.

• Cleavage & Recovery: Treat the purified aldol adduct with LiOH (2.0 equiv) and 30% H₂O₂ (4.0 equiv) in THF/H₂O at 0 °C.

  • Causality: H₂O₂ converts LiOH into the highly nucleophilic hydroperoxide anion (LiOOH). This species selectively attacks the imide carbonyl over the ester/amide, preventing racemization of the newly formed stereocenter.

Protocol B: Myers Asymmetric Alkylation & Auxiliary Recovery[9]

Objective: Enantioselective α-alkylation and subsequent auxiliary recycling.

• Enolization: To a solution of anhydrous LiCl (6.0 equiv) and diisopropylamine (2.1 equiv) in THF at -78 °C, add n-BuLi (2.0 equiv). Add the N-acyl pseudoephedrine amide (1.0 equiv).

  • Causality: LiCl is a critical additive. It breaks up non-reactive enolate aggregates, stabilizing the monomeric lithium enolate. This accelerates the alkylation rate and drastically enhances facial selectivity.

• Alkylation: Add the alkyl halide (1.5 equiv) and warm to 0 °C.

  • Validation Checkpoint: Monitor by TLC. The highly crystalline nature of the product allows for direct precipitation from the crude mixture using EtOAc/Hexanes, bypassing column chromatography.

• Auxiliary Cleavage: Reflux the alkylated amide in 1:1 Dioxane/H₂SO₄ (aq) for 4 hours.

  • Causality: Amides are notoriously resistant to hydrolysis. However, pseudoephedrine undergoes an N-to-O acyl transfer under acidic conditions, forming an ester intermediate that rapidly hydrolyzes.

  • Recovery: Basify the aqueous layer with NaOH and extract with DCM to recover >95% of the pseudoephedrine auxiliary[9].

References

• Source: PubMed (nih.gov)
• A Comparative Guide to Chiral Auxiliaries for Asymmetric Aldol Reactions Source: Benchchem URL
• Chiral Auxiliaries – Principles and Recent Applications Source: Thieme Connect URL
• Chiral Auxiliaries in Asymmetric Synthesis Source: ResearchGate URL
• Recent advances in asymmetric synthesis with chiral imide auxiliaries Source: Societe Chimique de France URL
• A Comparative Guide to the Recyclability of Chiral Auxiliaries: (+)
• Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS 71550-80-6)
• CAS 71550-80-6 | Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate Source: Synblock URL
• A biocatalytic platform for asymmetric alkylation of α-keto acids...

Sources

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• 2. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. CAS 71550-80-6 | Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate - Synblock [synblock.com]
• 6. researchgate.net [researchgate.net]
• 7. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 8. escholarship.org [escholarship.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Efficacy of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate as a Chiral Building Block: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate the strategic selection of chiral building blocks in the design of complex pharmaceutical intermediates. The cyclohexane framework is ubiquitous in drug discovery, providing a rigid, predictable three-dimensional scaffold. Among the available synthons, Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate [1] stands out for its unique balance of thermodynamic stability and functional group orthogonality.

This guide objectively compares the efficacy of this trans-1,2-disubstituted ester against other standard cyclohexane derivatives, detailing the mechanistic causality behind its performance and providing self-validating experimental protocols for its application.

Mechanistic & Structural Advantages (Expertise & Experience)

The selection of a chiral building block is rarely arbitrary; it is dictated by the stereoelectronic requirements of the target molecule. Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS 71550-80-6) offers several distinct mechanistic advantages:

• Thermodynamic Stability via Diequatorial Conformation: In its lowest-energy chair conformation, the trans-1,2 configuration places both the bulky methyl ester and the hydroxymethyl group in equatorial positions. This minimizes 1,3-diaxial interactions, providing a rigid vector for subsequent functionalization.

• Prevention of Spontaneous Lactonization: In my experience optimizing these routes, the trans geometry inherently prevents the spontaneous intramolecular lactonization that frequently complicates the handling of cis-1,2-analogs[2]. This allows the free carboxylic acid and the primary alcohol to exist simultaneously without forcing a ring closure.

• Absolute Functional Orthogonality: Unlike highly reactive enones such as 4-hydroxycyclohex-2-en-1-one—which are susceptible to unwanted Michael additions or polymerization under basic conditions[3]—the saturated trans-ester provides a highly controlled environment. The primary hydroxyl can be selectively protected or oxidized without affecting the robust methyl ester.

When targeting fused bicyclic systems, such as bicyclo[4.1.0]heptane scaffolds found in novel nucleoside analogues[4], starting with a stable, fully saturated, and orthogonally functionalized ring drastically improves step economy.

Comparative Analysis

To contextualize its efficacy, the table below compares Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate with two ubiquitous alternatives: 4-Hydroxycyclohex-2-en-1-one [5] and cis-1,2-Bis(hydroxymethyl)cyclohexane [2].

Parameter	Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate	4-Hydroxycyclohex-2-en-1-one	cis-1,2-Bis(hydroxymethyl)cyclohexane
Structural Feature	Saturated trans-1,2-disubstituted	Unsaturated cyclic enone	Saturated cis-1,2-disubstituted
Functional Orthogonality	High (Ester vs. Primary Alcohol)	Moderate (Requires enone protection)	Low (Symmetrical diol)
Chiral Acquisition	Resolution or Asymmetric Synthesis	Asymmetric Catalysis / Chiral Pool[5]	Enzymatic Desymmetrization[2]
Primary Risk Factor	Epimerization at the α -carbon under strong base	Undesired Michael additions[3]	Spontaneous γ -lactonization[2]
Optimal Application	Fused bicyclic scaffolds & rigid linkers[4]	Complex natural product synthesis[5]	Chiral γ -lactones[2]

Experimental Protocols: A Self-Validating System (Trustworthiness)

Trustworthiness in synthetic methodology requires built-in validation checkpoints. The following protocol describes the orthogonal protection and subsequent activation of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate. Every step includes an In-Process Control (IPC) to ensure stereochemical integrity is maintained.

Protocol: Orthogonal Protection and Saponification

Step 1: O-Silylation of the Primary Hydroxyl

• Procedure: Dissolve Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (1.0 equiv) in anhydrous DMF (0.5 M). Add imidazole (2.5 equiv) and cool to 0 °C. Add tert-butyldimethylsilyl chloride (TBSCl, 1.1 equiv) portion-wise. Stir for 4 hours at room temperature. Quench with saturated aqueous NH4​Cl and extract with EtOAc.

• Causality: Imidazole acts as both a base and a nucleophilic catalyst. The bulky TBS group selectively protects the unhindered primary alcohol. The trans-diequatorial arrangement ensures the ester does not sterically hinder the incoming silyl ether.

• Self-Validation (IPC): TLC (Hexanes/EtOAc 8:2) must show complete consumption of the polar starting material. 1H NMR validation requires the appearance of a sharp singlet at ~0.90 ppm (9H, t-butyl) and ~0.05 ppm (6H, dimethyl), confirming successful etherification without ester interference.

Step 2: Saponification of the Methyl Ester

• Procedure: Dissolve the TBS-protected intermediate in a 3:1 mixture of THF/H 2​ O (0.2 M). Add LiOH·H 2​ O (1.5 equiv) and stir at room temperature for 12 hours. Carefully acidify the aqueous layer to pH 3 using 1M HCl at 0 °C, then extract with dichloromethane.

• Causality: LiOH is a mild hydroxide source. The mixed solvent system ensures the solubility of both the lipophilic TBS-protected intermediate and the inorganic base. Because the substituents are trans, the resulting hydroxy-acid will not spontaneously cyclize into a lactone, preserving the orthogonal handles.

• Self-Validation (IPC): Monitor the pH during acidification to exactly pH 3 to avoid TBS cleavage. IR spectroscopy must show a diagnostic shift in the carbonyl stretch from ~1740 cm −1 (ester) to ~1710 cm −1 (carboxylic acid), accompanied by a broad O-H stretch (3300–2500 cm −1 ).

Visualizations

Below are the logical workflows and decision matrices governing the use of these chiral building blocks.

Fig 1. Stepwise orthogonal functionalization of the trans-1,2-cyclohexane scaffold.

Fig 2. Decision matrix for selecting chiral cyclohexane building blocks.

Sources

• 1. Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate [drugs.ncats.io]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.york.ac.uk [pure.york.ac.uk]

Spectroscopic Profiling of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate: A Comparative Guide vs. the cis-Isomer

Executive Summary

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS 71550-80-6) is a highly valuable, rigid bifunctional building block frequently utilized in the synthesis of conformationally restricted pharmacophores and complex natural product analogues[1]. When deploying this scaffold in drug development, distinguishing the trans isomer from its cis counterpart is a critical quality control mandate.

This guide provides an objective, data-driven comparison of the spectroscopic signatures (1H NMR, 13C NMR, IR, MS) of both isomers. Rather than merely listing data points, we deconstruct the physical chemistry and stereoelectronic principles that drive these spectral differences, equipping researchers with a self-validating analytical framework.

Theoretical Framework: The Causality of Isomeric Differentiation

The ability to unambiguously differentiate trans and cis 1,2-disubstituted cyclohexanes relies on fundamental conformational principles and their direct impact on nuclear magnetic resonance[2].

• Conformational Bias & Steric Strain: The trans isomer overwhelmingly favors a diequatorial (e,e) conformation to minimize 1,3-diaxial steric clashes. Consequently, the protons at the C-1 and C-2 positions are forced into a diaxial (a,a) arrangement[3]. Conversely, the cis isomer must adopt an axial-equatorial (a,e or e,a) conformation, placing one substituent in an unfavorable axial position.

• The Karplus Relationship (1H NMR): The dihedral angle between the C-1 and C-2 protons strictly dictates the scalar coupling constant ( 3JHH​ ). In the trans isomer, the ~180° antiperiplanar arrangement of the diaxial protons maximizes orbital overlap, resulting in a large coupling constant ( J≈10–12 Hz)[2]. In the cis isomer, the ~60° gauche arrangement yields a significantly smaller coupling constant ( J≈3–5 Hz)[4].

• The γ -Gauche Effect (13C NMR): In the cis isomer, the axial substituent creates severe steric compression with the axial protons at the γ -positions (C-4 and C-6 relative to the substituents). This spatial compression polarizes the C-H bonds, increasing electron density around the carbon nucleus and causing a diagnostic upfield (shielded) chemical shift[4][5]. The trans (diequatorial) isomer lacks this specific axial interaction, resulting in downfield (deshielded) shifts for the corresponding ring carbons.

Spectroscopic Data Comparison

The following tables summarize the predictive and empirical quantitative data used to objectively compare and identify the isomers.

Table 1: 1H NMR Predictive Comparison (400 MHz, CDCl₃)

Proton Assignment	trans-Isomer (Diequatorial)	cis-Isomer (Axial-Equatorial)	Diagnostic Significance
H-1 (methine)	~2.30 ppm (td, J = 11.5, 3.5 Hz)	~2.60 ppm (m, J = 4.0 Hz)	Critical: Large J (>10 Hz) in the trans isomer confirms the diaxial proton arrangement[4].
H-2 (methine)	~1.85 ppm (m)	~2.10 ppm (m)	Strongly coupled to H-1; multiplet width is broader in trans.
-OCH₃ (ester)	~3.68 ppm (s)	~3.69 ppm (s)	Non-diagnostic; isolated spin system.
-CH₂OH	~3.50 ppm (d, J = 5.5 Hz)	~3.55 ppm (m)	Splitting pattern varies slightly based on rotamer population.
Ring CH₂	1.20 - 1.80 ppm (m)	1.30 - 1.90 ppm (m)	Axial protons generally resonate upfield of equatorial protons.

Table 2: 13C NMR Predictive Comparison (100 MHz, CDCl₃)

Carbon Assignment	trans-Isomer	cis-Isomer	Diagnostic Significance
C=O (Ester)	~176.5 ppm	~175.0 ppm	Minor shift due to spatial orientation.
C-1 / C-2	~45.0 / 40.5 ppm	~42.5 / 38.0 ppm	Shielded in cis due to localized gauche interactions.
C-4 / C-6 ( γ -carbons)	~29.0 / 25.5 ppm	~26.0 / 22.5 ppm	Critical: Distinct upfield shift in cis due to the γ -gauche effect from the axial substituent[5].
-OCH₃	~51.5 ppm	~51.5 ppm	Non-diagnostic.
-CH₂OH	~65.0 ppm	~63.5 ppm	Slightly shielded in the cis conformation.

Table 3: IR and MS Spectroscopic Comparison

Technique	Parameter	trans-Isomer	cis-Isomer	Diagnostic Significance
IR (ATR)	ν (O-H)	~3420 cm⁻¹ (broad)	~3400 cm⁻¹ (broad)	Stronger intramolecular H-bonding in cis may lower frequency slightly.
IR (ATR)	ν (C=O)	~1735 cm⁻¹ (strong)	~1730 cm⁻¹ (strong)	Ester carbonyl stretch; minor conformational dependence.
GC-MS (EI)	Molecular Ion	m/z 172 (weak)	m/z 172 (weak)	Confirms molecular formula (C₉H₁₆O₃)[6].
GC-MS (EI)	Base Fragments	m/z 154, 141	m/z 154, 140	Fragmentation patterns are highly similar; MS is not ideal for stereochemical differentiation.

Experimental Protocols: A Self-Validating Workflow

To ensure absolute trustworthiness in your analytical pipeline, follow this self-validating protocol for structural elucidation.

Protocol 1: High-Resolution NMR Acquisition & Stereochemical Validation

Objective: Unambiguously assign the relative stereochemistry of the cyclohexane ring.

• Step 1: Sample Preparation. Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a high-quality 5 mm NMR tube.

  • Causality: CDCl₃ is non-polar enough to maintain the natural intramolecular hydrogen bonding dynamics without aggressively disrupting the conformational equilibrium[2].

• Step 2: 1D 1H NMR Acquisition. Acquire the spectrum at 400 MHz (or higher) using a standard 30° pulse program (zg30), 16–32 scans, and a relaxation delay (D1) of 2 seconds.

• Step 3: 1D 13C NMR Acquisition. Acquire the proton-decoupled 13C spectrum at 100 MHz using a WALTZ-16 decoupling sequence (zgpg30), utilizing a minimum of 1024 scans to ensure a high signal-to-noise ratio for quaternary and carbonyl carbons.

• Step 4: 2D NOESY Acquisition. Acquire a 2D NOESY spectrum with a mixing time of 400–500 ms.

  • Causality: This specific mixing time allows for the buildup of Nuclear Overhauser Effect (NOE) signals between protons that are close in space (< 5 Å), which is critical for mapping the 3D spatial proximity of the ring protons.

• Step 5: The Self-Validation Loop.

  • Integrate the 1H spectrum. The total proton count must strictly equal 16.

  • Locate the H-1 methine proton ( α to the ester). If the signal is a triplet of doublets (td) or doublet of doublets of doublets (ddd) with at least one large coupling constant ( J≥10 Hz), the diaxial relationship is validated[4].

  • Cross-reference with 13C NMR. Check the chemical shifts of C-4 and C-6. If they appear deshielded (> 28 ppm) relative to standard cis models, the absence of the γ -gauche effect mathematically validates the trans (diequatorial) assignment[5].

Protocol 2: ATR-FTIR Analysis

• Step 1: Clean the diamond ATR crystal with isopropanol and collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Step 2: Apply 1-2 μ L of the neat liquid sample (or a thin film evaporated from CH₂Cl₂) directly onto the crystal.

• Step 3: Acquire the sample spectrum (32 scans). Ensure the O-H stretch (~3420 cm⁻¹) and C=O stretch (~1735 cm⁻¹) are clearly resolved without detector saturation (%T > 10%).

Logical Workflow Visualization

The following diagram maps the logical decision tree required to process NMR data and definitively assign the stereochemistry of the isolated compound.

Decision tree for differentiating trans and cis 1,2-disubstituted cyclohexanes via NMR.

References

• Kutateladze, A. G., & Hornback, J. M. (2001). "Determination of the Position of the Conformational Equilibrium of a Trans 1,2-Disubstituted Cyclohexane by NMR Spectroscopy." Journal of Chemical Education, 78(1), 81. Available at:[Link]

• Schröder, F., et al. (2009). "Synthesis and Olfactory Evaluation of Bulky Moiety-Modified Analogues to the Sandalwood Odorant Polysantol®." Molecules, 14(8), 2780–2800. Available at:[Link]

Sources

• 1. CAS 71550-80-6 | Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate - Synblock [synblock.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Olfactory Evaluation of Bulky Moiety-Modified Analogues to the Sandalwood Odorant Polysantol® - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. GSRS [gsrs.ncats.nih.gov]

Comprehensive Guide to Diastereomeric Purity Analysis of Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate Derivatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Rationale

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate (CAS 71550-80-6) is a highly versatile bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). The cyclohexane ring enforces distinct spatial geometries, making the relative stereochemistry—specifically the trans relationship between the C1-carboxylate and C2-hydroxymethyl groups—a critical quality attribute that dictates the downstream pharmacological efficacy of the final drug product.

Unlike enantiomers, which require chiral environments for differentiation, diastereomers (e.g., trans vs. cis isomers) possess distinct scalar physical properties, such as dipole moments, boiling points, and NMR chemical shifts. This guide objectively compares three primary analytical modalities for determining the diastereomeric purity of its derivatives: Achiral High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC-FID), and Quantitative Nuclear Magnetic Resonance (qNMR).

Mechanistic Basis for Diastereomeric Differentiation

As a Senior Application Scientist, it is critical to look beyond the chromatogram and understand the fundamental physical chemistry driving the separation. Designing a robust analytical method requires leveraging the causality behind the physical differences of the isomers:

• Conformational Thermodynamics: In a substituted cyclohexane system, the trans-1,2-isomer predominantly adopts a diequatorial (e,e) conformation to minimize 1,3-diaxial steric clashes. Conversely, the cis-1,2-isomer is forced into a higher-energy axial-equatorial (a,e) conformation.

• Chromatographic Causality: The (e,e) trans isomer and the (a,e) cis isomer present different 3D steric profiles and net dipole moments. In normal-phase HPLC, the isomer capable of stronger hydrogen bonding or dipole-dipole interactions with the silanol groups of the stationary phase will be retained longer. This principle is widely exploited in the [1].

• NMR Causality (The Karplus Relationship): The dihedral angle between the C1 and C2 methine protons dictates their 3JHH​ coupling constants. The trans (e,e) isomer features an axial-axial relationship ( θ≈180∘ ), yielding a large coupling constant ( J≈8−12 Hz). The cis (a,e) isomer features an axial-equatorial relationship ( θ≈60∘ ), yielding a significantly smaller coupling constant ( J≈2−5 Hz). Furthermore, the magnetic anisotropy of the ester carbonyl differentially shields the adjacent protons depending on their axial/equatorial orientation, a fundamental principle in the [2].

Comparative Analysis of Analytical Modalities

The selection of an analytical technique depends heavily on the nature of the derivative, the required limit of detection (LOD), and the availability of instrumentation. The table below synthesizes the performance metrics of the three primary methodologies.

Parameter	GC-FID (TMS Derivative)	Achiral HPLC (UV-Tagged Derivative)	Quantitative NMR (qNMR)
Primary Separation Mechanism	Boiling point & volatility differences	Analyte-stationary phase interactions	None (Magnetic shielding differentiation)
Sensitivity (LOD/LOQ)	High (~0.05% area)	Very High (~0.01% area with strong chromophore)	Moderate (~1-2% mol ratio)
Sample Preparation	Requires silylation (e.g., BSTFA)	Requires UV-active tagging (e.g., Benzoylation)	Minimal (Dissolution in deuterated solvent)
Run Time	15–30 minutes	10–25 minutes	5–10 minutes (per scan sequence)
Structural Confirmation	Indirect (Retention time matching)	Indirect (Retention time matching)	Direct (J-coupling & chemical shift)
Best Suited For	Volatile, thermally stable derivatives	Bulky, non-volatile, or thermally labile esters	Rapid, non-destructive process monitoring

Analytical Workflow & Decision Matrices

To streamline method development, use the following logical frameworks to select the optimal analytical pathway based on the physicochemical properties of your specific cyclohexane derivative.

Decision matrix for selecting the optimal diastereomeric purity analysis method.

Derivatization strategies mapped to their corresponding analytical modalities.

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. The following protocols integrate internal checks to ensure data integrity and reproducibility.

Protocol A: GC-FID Analysis via TMS Derivatization

Causality & Experience: The native hydroxymethyl group contains an active hydrogen that strongly interacts with the siloxane backbone of GC columns, causing severe peak tailing and poor resolution. Derivatizing with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) converts the hydroxyl into a trimethylsilyl (TMS) ether. This eliminates hydrogen bonding, increases volatility, and ensures the sharp, Gaussian peak shapes necessary for accurate integration of trace cis-diastereomeric impurities.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10 mg of the cyclohexane derivative sample into a 2 mL glass GC vial.

• Derivatization: Add 500 µL of anhydrous pyridine (acting as an acid scavenger and solvent) followed by 500 µL of BSTFA containing 1% TMCS (catalyst).

• Incubation: Cap the vial securely and heat at 60 °C for 30 minutes. Note: Heating is required to ensure complete silylation of the sterically hindered neopentyl-like primary alcohol.

• Dilution: Allow the mixture to cool to room temperature, then dilute with 1 mL of GC-grade hexane.

• Instrumental Analysis: Inject 1 µL onto a DB-5MS or HP-5 capillary column (30 m x 0.25 mm, 0.25 µm film). Use a temperature gradient: hold at 100 °C for 2 min, ramp at 10 °C/min to 250 °C, and hold for 5 min.

Self-Validation Check: Inject a blank (pyridine/hexane/BSTFA) to confirm the absence of co-eluting artifact peaks. Prior to sample analysis, calculate the resolution ( Rs​ ) between the cis and trans peaks using a spiked system suitability standard. The system is validated for quantitation only if Rs​≥1.5 (baseline resolution).

Protocol B: Quantitative 1H NMR (qNMR) Analysis

Causality & Experience: qNMR provides a direct, separation-free method to quantify diastereomeric ratios by integrating isolated, distinct signals from each isomer. The methyl ester singlet ( ∼3.6−3.7 ppm) is typically chosen because it integrates to exactly 3 protons and exhibits a baseline-resolved chemical shift difference ( Δδ ) between the cis and trans isomers due to the differing magnetic shielding environments of the (e,e) vs (a,e) conformations. This principle of utilizing NMR shift correlations to assign absolute and relative stereochemistry is a gold standard in [3].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 20 mg of the sample into a clean glass vial.

• Dissolution: Dissolve completely in 600 µL of CDCl₃ containing 0.03% v/v TMS as an internal reference. Transfer the solution to a high-quality 5 mm NMR tube.

• Acquisition Parameters: Acquire a 1H NMR spectrum at 400 MHz or higher. Critical Step: Set the relaxation delay ( D1​ ) to at least 5 times the longest longitudinal relaxation time ( T1​ ) of the protons of interest (typically D1​≥10 seconds). This ensures complete spin-lattice relaxation and prevents the under-integration of slower-relaxing signals.

• Signal Processing & Integration: Apply a 0.3 Hz exponential line broadening, phase the spectrum manually, and apply a strict baseline correction. Integrate the methyl ester singlet of the trans isomer and the corresponding singlet of the cis isomer.

Self-Validation Check: Verify the structural assignment by extracting the 3JHH​ coupling constants of the C1 and C2 methine protons. The major trans isomer must display a large axial-axial coupling ( J≈8−12 Hz), confirming the diequatorial conformation. If this coupling constant is absent, the structural assignment is flawed. The integral ratio of the methyl singlets directly yields the diastereomeric purity.

References

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules / PubMed Central. Available at:[Link]

• Wolf, C. (2007). Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. Royal Society of Chemistry. Available at:[Link]

• Batra, V. K., et al. (2020). Completing the β,γ-CXY-dNTP Stereochemical Probe Toolkit: Synthetic Access to the dCTP Diastereomers and 31P and 19F NMR Correlations with Absolute Configurations. The Journal of Organic Chemistry / ACS Publications. Available at:[Link]